n-Hexadecyl-15,15,16,16,16-d5 alcohol

Core Science & Biosynthesis

structural properties of n-hexadecyl-15,15,16,16,16-d5 alcohol

An In-depth Technical Guide to the Structural Properties of n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the (d5-cetyl alcohol). Designed for researchers, scientists, and professionals in drug development, this document delves into the molecule's physicochemical characteristics, advanced spectroscopic analysis, and supramolecular behavior. By integrating theoretical principles with practical, field-proven methodologies, this guide serves as an authoritative resource for understanding and utilizing this deuterated long-chain alcohol in demanding research applications. We explore the causality behind experimental choices, from solvent selection in NMR to ionization techniques in mass spectrometry, ensuring every protocol is a self-validating system for generating reliable and reproducible data.

Introduction: The Significance of Selective Deuteration

n-Hexadecyl alcohol, commonly known as cetyl alcohol, is a long-chain fatty alcohol with 16 carbon atoms.[1] It is a waxy solid at room temperature, widely used in the cosmetic and pharmaceutical industries as an emollient and emulsion stabilizer.[2] The subject of this guide, n-hexadecyl-15,15,16,16,16-d5 alcohol, is a specific isotopologue where the five hydrogen atoms on the terminal methyl and adjacent methylene groups are replaced with deuterium, a stable heavy isotope of hydrogen.[3][4]

This selective deuteration imparts a unique mass signature to the molecule without significantly altering its fundamental chemical and physical properties, such as polarity, solubility, and molecular shape.[5] This characteristic makes it an invaluable tool in analytical chemistry, particularly in mass spectrometry-based quantification, where it serves as an ideal internal standard for its non-labeled counterpart.[5][6] Its use allows for precise correction of sample loss during preparation and variations in instrument response, a critical requirement in metabolomics, lipidomics, and pharmacokinetic studies.[5]

Molecular Structure and Physicochemical Properties

The foundational structure of n-hexadecyl-15,15,16,16,16-d5 alcohol consists of a long, saturated C16 alkyl chain, which is hydrophobic, and a terminal primary alcohol (-OH) group, which is hydrophilic.[7] The key modification is the pentadeuteration at the distal end of the alkyl chain.

Core Structural Features

The molecule's amphipathic nature, with a polar headgroup and a nonpolar tail, governs its physical properties and its behavior in solution and at interfaces. The long alkyl chain allows for significant van der Waals interactions with neighboring molecules, while the hydroxyl group can participate in hydrogen bonding.[8] These intermolecular forces are responsible for its relatively high melting and boiling points compared to alkanes of similar molecular weight.[7][8]

Below is a summary of its key physicochemical properties.

Property	Value / Description	Source(s)
IUPAC Name	15,15,16,16,16-pentadeuteriohexadecan-1-ol	[3][9]
CAS Number	1219799-21-9	[4]
Molecular Formula	C₁₆H₂₉D₅O
Molecular Weight	~247.47 g/mol	[3]
Physical State	Waxy solid (at room temperature)	[1]
Solubility	Insoluble in water; soluble in organic solvents like ethanol, chloroform, and ether.	[5][10]
Boiling Point	Higher than corresponding alkanes due to hydrogen bonding.	[7]
Melting Point	The presence of a long hydrocarbon chain results in a melting point slightly above room temperature.

Visualization of Molecular Structure

The following diagram illustrates the basic structure of the molecule, highlighting the deuterated terminal group.

Figure 1: Chemical structure of n-hexadecyl-15,15,16,16,16-d5 alcohol.

Spectroscopic Characterization: A Validating Workflow

The definitive identification and purity assessment of a deuterated compound relies on a combination of spectroscopic techniques. Nuclear Magnetic Resonance (NMR) is the gold standard for confirming the precise location and extent of isotopic labeling, while Mass Spectrometry (MS) verifies the overall mass increase and is used for quantification.[11]

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An In-Depth Technical Guide to Understanding Terminal Deuteration Effects on the Hydrogen Bonding and Intermolecular Interactions of n-Hexadecyl Alcohol

Abstract: The subtle interplay of non-covalent interactions, such as hydrogen bonds and van der Waals forces, dictates the structure and function of molecular assemblies. Isotopic substitution, particularly the replacement of hydrogen with deuterium, offers a precise tool to perturb and probe these interactions without altering the electronic landscape. This technical guide provides a comprehensive exploration of the effects of terminal deuteration on the hydrogen bonding network of n-hexadecyl alcohol (cetyl alcohol), using n-hexadecyl-15,15,16,16,16-d5 alcohol as the model system[1][2][3]. We delve into the theoretical underpinnings of the deuterium isotope effect, focusing on changes in zero-point vibrational energy. This guide details a multi-pronged experimental approach, combining bulk-phase Fourier-Transform Infrared (FTIR) Spectroscopy with surface-sensitive techniques like Langmuir Monolayer analysis, Sum-Frequency Generation (SFG) Spectroscopy, and Neutron Reflectometry (NR). By presenting detailed, field-proven protocols and interpreting the expected quantitative data, this document serves as a rigorous resource for researchers, scientists, and drug development professionals investigating the nuanced roles of intermolecular forces in condensed matter and at interfaces.

Part 1: Introduction to Isotope Effects in Molecular Self-Assembly

The Primacy of Non-Covalent Interactions

The self-assembly of molecules into ordered structures is governed by a delicate balance of non-covalent forces. In the case of long-chain fatty alcohols like n-hexadecyl alcohol (C16OH), these are primarily:

• Hydrogen Bonding: The strong, directional interaction between the hydroxyl (-OH) groups, which dictates the headgroup organization and is responsible for the formation of networks and oligomers in both bulk and interfacial systems.[4][5]

• Van der Waals (VdW) Forces: The weaker, non-directional dispersion forces acting along the sixteen-carbon alkyl chains, which drive the close packing and ordering of the hydrophobic tails.[6][7]

The collective strength and organization of these interactions determine macroscopic properties such as melting point, solubility, and the structure of self-assembled monolayers.

The Quantum Origin of the Deuterium Isotope Effect

Replacing hydrogen (¹H, protium) with its heavier, stable isotope deuterium (²H, D) is a subtle perturbation that can yield significant insights. The effect is not electronic—the molecular orbital framework remains unchanged—but is instead a quantum mechanical phenomenon rooted in the zero-point vibrational energy (ZPVE) .

A chemical bond is not static; it vibrates at a fundamental frequency even at absolute zero. The energy of this ground vibrational state is the ZPVE. Because of its greater mass, a deuteron in a covalent bond (e.g., O-D) vibrates at a lower frequency than a proton in the same bond (O-H). This leads to a lower ZPVE for the deuterated bond.[8][9] This seemingly small energy difference can alter the effective strength and length of bonds, particularly the highly anharmonic hydrogen bond, influencing both thermodynamic and kinetic properties.

The "Ubbelohde Effect": Consequences of H/D Substitution

In the context of hydrogen bonding, deuteration often leads to a slight strengthening of the bond.[10][11] This can manifest as:

• A shorter and more linear D-bond compared to the corresponding H-bond.

• An increase in the enthalpy of formation for hydrogen-bonded complexes upon deuteration.[10]

• An altered potential energy surface for the bridging atom's motion, which can impact proton/deuteron transfer dynamics.[11]

While the primary isotope effect relates to the O-H/O-D bond, secondary effects can also arise. The terminal deuteration of the alkyl chain in n-hexadecyl-15,15,16,16,16-d5 alcohol may subtly influence the chain's polarizability, thereby modulating the VdW interactions. Disentangling these two contributions is a key experimental challenge.[12][13]

Part 2: Theoretical Framework and Expectations

Vibrational Analysis: From O-H to O-D

The most direct spectroscopic signature of deuteration in an alcohol is the shift in the hydroxyl stretching frequency (ν). Based on the reduced mass difference in a simple harmonic oscillator model, the ratio νOH/νOD is predicted to be approximately √2 (≈1.414).[10] In practice, this value is modulated by anharmonicity and coupling to other vibrational modes. A red-shift (shift to lower wavenumber) in the νOH peak upon hydrogen bonding is indicative of bond weakening; a corresponding, scaled shift is expected for νOD.

Caption: Zero-Point Energy (ZPE) in O-H vs. O-D bonds.

Impact on Intermolecular Potentials

The change in ZPVE upon deuteration can slightly alter the average bond length of the covalent O-D bond, which in turn modifies the intermolecular potential between two alcohol molecules. Furthermore, while the electronic polarizability is technically unchanged, the vibrational contribution to the polarizability is mass-dependent. This can lead to subtle but measurable differences in VdW dispersion forces, which are critical for the dense packing of the long alkyl tails.[12][14] Theoretical models suggest these effects are secondary to the direct impact on hydrogen bonding but should not be discounted, especially in highly ordered systems.[13]

Part 3: Experimental Probes of Intermolecular Interactions

A multi-faceted experimental approach is required to deconvolve the effects of terminal deuteration on both hydrogen bonding and van der Waals packing. We propose a combination of bulk and surface-sensitive techniques.

Bulk Phase Analysis: Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy directly measures the vibrational modes of molecules. The O-H stretch region (~3000-3600 cm⁻¹) is particularly sensitive to hydrogen bonding.[5] "Free" or non-H-bonded hydroxyl groups give a relatively sharp peak around 3600-3650 cm⁻¹, while H-bonded groups produce a broad, intense, and red-shifted absorption band centered around 3350 cm⁻¹.[5] The breadth of this band reflects the diverse population of H-bond strengths and geometries in the condensed phase.[4] By comparing the spectra of protonated (C16-H) and terminally deuterated (C16-D5) hexadecanol, we can directly assess changes in the bulk H-bonding environment.

• Sample Preparation: Place a small amount (~5-10 mg) of n-hexadecyl alcohol (or its deuterated analogue) onto a CaF₂ or BaF₂ salt plate suitable for transmission spectroscopy.

• Heating: Mount the plate in a temperature-controlled cell. Heat the sample to a temperature above its melting point (approx. 49°C for hexadecanol) to ensure a uniform liquid film, for instance, 60°C.

• Spectrometer Setup: Purge the FTIR spectrometer's sample compartment with dry nitrogen or air to minimize interference from atmospheric water vapor.

• Data Acquisition:

  • Collect a background spectrum of the empty, heated cell.

  • Collect the sample spectrum. A typical acquisition would involve co-adding 64 or 128 scans at a resolution of 4 cm⁻¹.

• Deuterium Exchange Control (for O-D analysis): To study the O-D stretch, the hydroxyl proton must be exchanged for a deuteron. This can be achieved by repeatedly dissolving the alcohol in a deuterated solvent (e.g., methanol-d4) and removing the solvent under vacuum. The FTIR spectrum of this O-D labeled sample will show the disappearance of the νOH band and the appearance of the νOD band.[15][16]

• Data Processing: Perform baseline correction and normalization (e.g., to the C-H stretching bands around 2800-3000 cm⁻¹) to allow for quantitative comparison between samples.

Caption: Workflow for comparative FTIR analysis.

Parameter	n-hexadecyl alcohol (C16-H)	n-hexadecyl-d5 alcohol (C16-D5-OH)	n-hexadecyl-d5 alcohol (C16-D5-OD)	Rationale for Difference
ν(OH) Peak Max (cm⁻¹)	~3340	~3335	N/A	A slight red-shift may indicate stronger H-bonding due to modified VdW packing.
**ν(OD) Peak Max (cm⁻¹) **	N/A	N/A	~2480	Mass effect; νOH/νOD ratio ≈ 1.35, modulated by anharmonicity.[10]
Full Width at Half Max	Broad	Potentially Narrower	Broad	A narrower band could suggest a more ordered or homogeneous H-bond network.

Interfacial Analysis I: Langmuir Monolayer Isotherms

Principle: n-Hexadecyl alcohol is insoluble in water and forms a stable monomolecular film (a Langmuir monolayer) at the air-water interface.[17] By compressing this film with movable barriers and measuring the resulting surface pressure (π), one can generate a surface pressure-area (π-A) isotherm.[18] The isotherm reveals distinct phases (gas, liquid-expanded, liquid-condensed, solid) that are analogous to 3D phase diagrams.[19] The area per molecule at which pressure rises (lift-off area) and the pressure at which the film collapses are highly sensitive to intermolecular cohesive forces. A stronger interaction (H-bonds and VdW forces) will result in a more condensed film (smaller molecular area) that can withstand higher pressure before collapsing.

• Trough Preparation: Clean a Langmuir-Blodgett trough and movable barriers meticulously. Fill the trough with an ultrapure water subphase (resistivity > 18 MΩ·cm).

• Spreading Solution: Prepare dilute solutions (~0.5 mg/mL) of both C16-H and C16-D5 alcohols in a volatile, water-immiscible solvent like chloroform or hexane.

• Monolayer Formation: Using a microsyringe, carefully deposit a known volume of the spreading solution onto the water surface. Wait 15-20 minutes for the solvent to evaporate completely.

• Isotherm Acquisition: Compress the monolayer at a constant rate (e.g., 10 cm²/min) while recording the surface pressure using a Wilhelmy plate sensor. Continue compression until the monolayer collapses, indicated by a sharp drop or plateau in pressure.

• Data Analysis: Plot surface pressure (π) versus the mean molecular area (A). Calculate the compressibility modulus (Cₛ⁻¹ = -A(dπ/dA)) to quantify the film's elasticity in different phases.

Caption: Experimental workflow for Langmuir isotherms.

Parameter	n-hexadecyl alcohol (C16-H)	n-hexadecyl-d5 alcohol (C16-D5)	Interpretation of Difference
Lift-off Area (Ų/molecule)	~21.5	< 21.5	A smaller area suggests stronger cohesive forces pulling molecules together.
Collapse Pressure (mN/m)	~40	> 40	A higher collapse pressure indicates a more stable, robust monolayer.
Compressibility Modulus (mN/m)	~1000-1500 (Solid phase)	Higher	A higher modulus signifies a less compressible, more rigid film.

Interfacial Analysis II: Sum-Frequency Generation (SFG) Vibrational Spectroscopy

Principle: SFG is a second-order nonlinear optical spectroscopy that is inherently surface-specific.[20] By overlapping a fixed-frequency visible laser pulse and a tunable infrared (IR) pulse at an interface, a signal is generated at their sum frequency. This signal is resonantly enhanced when the IR frequency matches a vibrational mode of the interfacial molecules.[21] For a Langmuir monolayer, SFG provides a vibrational spectrum of only the molecules at the air-water interface, eliminating interference from the bulk subphase.[22] This allows for a direct probe of the hydrogen bonding network (via the O-H stretch) and alkyl chain ordering (via C-H stretches) of the hexadecanol molecules in their assembled state.[23][24]

Expected Outcomes: A comparison of the SFG spectra from C16-H and C16-D5 monolayers would be highly informative. A shift in the bonded O-H peak (~3200 cm⁻¹) or a change in the ratio of the "ice-like" (~3200 cm⁻¹) to "liquid-like" (~3400 cm⁻¹) water bands can reveal changes in the H-bond strength and ordering.[24] This provides a molecular-level complement to the macroscopic data from isotherms.

Interfacial Analysis III: Neutron Reflectometry (NR)

Principle: NR measures the reflectivity of a neutron beam from a surface, which depends on the scattering length density (SLD) profile perpendicular to that surface.[25] The key advantage of NR is its exquisite sensitivity to isotopic substitution. Hydrogen (¹H) and deuterium (²H) have vastly different and opposite sign neutron scattering lengths, allowing for powerful "contrast variation" experiments.[26][27] By measuring the reflectivity from both C16-H and C16-D5 monolayers on a D₂O subphase (to enhance contrast), one can precisely determine subtle changes in the monolayer's thickness, roughness, and packing density.[28][29]

Expected Outcomes: If terminal deuteration leads to a more ordered, upright, and tightly packed monolayer (as suggested by the hypothesized stronger interactions), NR would detect this as:

• An increase in the thickness of the alkyl chain layer.

• A decrease in the interfacial roughness.

• A higher scattering length density (SLD) for the tail group region of the C16-D5 film compared to what is calculated from simple atomic composition, indicating denser packing.

Part 4: Synthesis and Interpretation

The power of this multi-technique approach lies in the ability to correlate findings across different length scales and environments.

Part 5: Implications and Future Directions

Understanding and controlling isotope effects in self-assembling systems has significant implications:

• Drug Development: The stability of lipid-based drug delivery systems can be influenced by the strength of intermolecular packing. Deuteration could be a novel strategy to tune the stability and release kinetics of nanoparticle drug carriers.

• Biophysics: Langmuir monolayers are excellent models for a single leaflet of a cell membrane.[30] These studies provide fundamental insights into how subtle changes in lipid composition can affect membrane structure and rigidity.

• Materials Science: The creation of highly ordered organic thin films is crucial for molecular electronics. Isotopic substitution could be used to fine-tune the packing and electronic coupling in such devices.

Future work should explore the temperature dependence of these effects to quantify the enthalpic and entropic contributions of deuteration to the free energy of assembly. Additionally, studying alcohols with deuteration at different positions along the alkyl chain would help to precisely map the relative contributions of hydrogen bonding and van der Waals forces to the observed phenomena.

Part 6: References

• Non-Covalent Isotope Effects. The Journal of Physical Chemistry Letters.

• Isotope Effects on the Vaporization of Organic Compounds from an Aqueous Solution–Insight from Experiment and Computations. PMC.

• A Deuterium Labeling, FTIR, and Ab Initio Investigation of the Solution-Phase Thermal Reactions of Alcohols and Alkenes with Hydrogen-Terminated Silicon Surfaces. ACS Publications.

• Hydrogen bonding strength of interfacial water determined with surface sum-frequency generation. AMOLF.

• Effect of deuteration on hydrogen bonds. RSC Publishing.

• Spectroscopy of Interfaces. Cremer Research Group.

• FT-IR spectroscopic investigations of hydrogen bonding in alcohol–hydrocarbon solutions. ResearchGate.

• Sum-Frequency Generation Spectroscopy at Aqueous Electrochemical Interfaces. MDPI.

• The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. Spectroscopy Online.

• Sum rule comparison of narrowband and broadband sum frequency generation spectra and comparison with theory. PNAS.

• Investigating surfaces by infrared spectroscopy combined with hydrogen- deuterium isotope exchange: H/D ATR FTIR analysis of amino groups. Unknown Source.

• HEXADECYL ALCOHOL. Ataman Kimya.

• The Role of Sum-Frequency Generation Spectroscopy in Understanding On-Surface Reactions and Dynamics in Atmospheric Model-Systems. ACS Publications.

• n-Hexadecyl-15,15,16,16,16-d5 alcohol. PubChem.

• N-HEXADECYL-15,15,16,16,16-D5 ALCOHOL. Sigma-Aldrich.

• Langmuir monolayers of straight-chain and branched hexadecanol and eicosanol mixtures. PubMed.

• n-Hexadecyl-2,2,16,16,16-d5 Alcohol. CDN Isotopes.

• Hydrogen-deuterium exchange. Spectralys Biotech.

• Interaction of long-chain n-alcohols with fluid DOPC bilayers: a neutron diffraction study. Unknown Source.

• Theory and practice of modeling van der Waals interactions in electronic-structure calculations. RSC Publishing.

• Relative Stability of Hydrogen and Deuterium Bonds. Journal of the American Chemical Society.

• Neutron reflection and the thermodynamics of the air–water interface. RSC Publishing.

• Recent advances in the use of Langmuir monolayers as cell membrane models. Unknown Source.

• n-Hexadecyl-15,15,16,16,16-d5 Alcohol. LGC Standards.

• Effect of chiral interactions on the structure of Langmuir monolayers. PUBDB.

• Isotope Effects on Chemical Shifts in the Study of Hydrogen Bonds in Small Molecules. MDPI.

• Phase diagram of octadecanol in a Langmuir monolayer on water. ResearchGate.

• An introduction to neutron reflectometry. EPJ Web of Conferences.

• Effective field theories for van der Waals interactions. arXiv.org.

• Advantages of the classical thermodynamic analysis of single—and multi-component Langmuir monolayers from molecules of biomedical importance—theory and applications. PMC.

• Theory and practice of modeling van der Waals interactions in electronic-structure calculations. ORBilu.

• H/D Isotope Effects in Hydrogen Bonded Systems. PMC.

• Hydrogen Bonding. Reddit.

• Neutron reflectivity at the solid/liquid interface: examples of applications in biophysics. Institut Laue-Langevin.

• Neutron Reflectometry. International Atomic Energy Agency.

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Thermodynamic Stability and Phase Behavior of n-Hexadecyl-15,15,16,16,16-d5 Alcohol: A Comprehensive Technical Guide

Executive Summary

n-Hexadecyl-15,15,16,16,16-d5 alcohol (commonly referred to as cetyl alcohol-d5) is a specialized, partially deuterated fatty alcohol where the terminal ethyl group is fully substituted with deuterium. It serves as a critical excipient and structural probe in advanced drug delivery systems, particularly in the development of solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs). By providing selective visualization capabilities in Small-Angle Neutron Scattering (SANS) and Nuclear Magnetic Resonance (NMR)[1], cetyl alcohol-d5 allows researchers to elucidate lipid bilayer dynamics without the severe thermodynamic disruptions caused by fully deuterated chains. This whitepaper details the mechanistic thermodynamics, phase transition behaviors, and self-validating analytical protocols necessary for working with this compound.

Mechanistic Principles of Terminal Deuteration

The thermodynamic stability of fatty alcohols is governed by the delicate balance of intermolecular hydrogen bonding at the hydroxyl headgroup and London dispersion forces along the hydrophobic alkyl chain.

The Causality of Isotopic Substitution: The substitution of protium (H) with deuterium (D) at the C15 and C16 positions fundamentally alters the zero-point energy of the terminal bonds. The C-D bond is shorter and possesses lower polarizability than the C-H bond. Consequently, the van der Waals interactions at the bilayer core—where the terminal ends of the lipid tails meet—are weakened [2]. This localized reduction in dispersion forces leads to a measurable decrease in the enthalpy of fusion ( ΔHfus​ ) and a depression of the phase transition temperatures ( Tm​ and Tc​ ) compared to its non-deuterated counterpart[2].

Thermodynamic Stability & Polymorphic Phase Behavior

Like standard 1-hexadecanol, cetyl alcohol-d5 exhibits complex polymorphism, transitioning through multiple crystalline states before reaching an isotropic liquid state [3].

• Orthorhombic ( β/γ ) Phase : The thermodynamically stable solid state at room temperature, characterized by dense, highly ordered chain packing.

• Hexagonal ( α ) Phase : A metastable "rotator" phase where the alkyl chains possess rotational freedom around their long axes. This phase acts as a kinetic intermediate during both melting and crystallization [4].

Because the terminal d5 substitution disrupts the packing efficiency specifically at the methyl terminus (the slip plane between lipid bilayers), the transition from the α to the β phase is kinetically delayed. The overall melting point is suppressed by approximately 0.5 to 1.5 °C relative to pure cetyl alcohol.

Fig 1: Polymorphic phase transition pathway of cetyl alcohol-d5 during thermal cycling.

Quantitative Thermodynamic Comparison

Table 1: Comparative Thermodynamic Parameters

Parameter	n-Hexadecanol (Protiated)	n-Hexadecyl-15,15,16,16,16-d5	Fully Deuterated (d33)
Melting Temp ( Tm​ )	49.3 °C	~48.1 °C	~45.5 °C
Crystallization Temp ( Tc​ , α -phase)	47.0 °C	~46.2 °C	~44.0 °C
Polymorphic Transition ( α→β )	42.0 - 45.0 °C	41.0 - 43.5 °C	~39.0 °C
Enthalpy of Fusion ( ΔHfus​ )	212.7 J/g	~205.4 J/g	~180.5 J/g

Note: Values for d5 and d33 are extrapolated based on established kinetic isotope effects in saturated lipid chains[2],[3].

Self-Validating Experimental Protocols

To accurately quantify the thermodynamic stability of cetyl alcohol-d5, rigorous thermal analysis is required. The following Differential Scanning Calorimetry (DSC) protocol is designed as a self-validating system to eliminate thermal history artifacts.

Protocol: High-Resolution DSC for Polymorph Mapping

Objective : Isolate the α→β polymorphic transition from the primary solid-liquid phase change.

Causality of Design : Fatty alcohols retain "thermal memory" from their manufacturing and storage conditions, which can artificially skew the initial melting endotherm[4]. A primary heating cycle (thermal erasure) is mandatory to establish a standardized isotropic baseline. A slow cooling/heating rate (2 K/min) is selected to prevent thermal lag and provide sufficient time for the kinetically hindered α→β transition to resolve into distinct peaks [5].

Step-by-Step Methodology :

• Sample Preparation : Weigh 4.0 ± 0.1 mg of n-hexadecyl-15,15,16,16,16-d5 alcohol into an aluminum hermetic pan. Seal and crimp to prevent volatile loss.

• Atmospheric Purge : Equilibrate the DSC cell with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation during thermal cycling.

• Thermal Erasure (Cycle 1) : Heat the sample from 20 °C to 80 °C at 10 K/min. Hold isothermally at 80 °C for 3 minutes.

  • Validation Check: This guarantees complete destruction of the pre-existing crystalline lattice.

• Controlled Cooling : Cool the sample from 80 °C to 10 °C at a strict rate of 2 K/min.

  • Validation Check: Two distinct exotherms must be recorded (Liquid →α , followed by α→β ). If only one peak appears, the cooling rate is too fast.

• Controlled Heating (Cycle 2) : Heat the sample from 10 °C to 80 °C at 2 K/min.

  • Data Extraction: Record the endothermic melting peak ( Tm​ ) and integrate the area under the curve to calculate ΔHfus​ .

Fig 2: Self-validating DSC workflow for thermodynamic profiling of lipid excipients.

Formulation Implications for Drug Development

In the formulation of lipid nanoparticles, the physical state of the lipid matrix directly controls drug encapsulation efficiency and release kinetics. The slightly depressed Tm​ and reduced ΔHfus​ of cetyl alcohol-d5 must be accounted for when using it as a proxy for protiated cetyl alcohol in structural studies[1].

The weakened terminal dispersion forces increase the fluidity of the bilayer core at physiological temperatures, potentially accelerating the diffusion rate of encapsulated lipophilic active pharmaceutical ingredients (APIs). Formulators must ensure that the operating temperature during high-pressure homogenization remains at least 5-10 °C above the Tm​ of the deuterated lipid to guarantee isotropic mixing and prevent premature crystallization in the homogenizer valves[3].

References

• Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers. Colloids and Surfaces B: Biointerfaces. URL:[Link]

• Deuterium isotope effect on the stability of molecules: phospholipids. The Journal of Physical Chemistry. URL:[Link]

• Hexadecane (C16H34) + 1-Hexadecanol (C16H33OH) Binary System: Crystal Structures of the Components and Experimental Phase Diagram. Chemistry of Materials. URL:[Link]

• Development and Thermophysical Profile of Cetyl Alcohol-in-Water Nanoemulsions for Thermal Management. Nanomaterials (MDPI). URL:[Link]

• Microencapsulation of 1-hexadecanol as a phase change material with reversible thermochromic properties. RSC Advances. URL:[Link]

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An In-depth Technical Guide to the Synthesis of n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Introduction

In the landscape of modern pharmaceutical research and drug development, isotopically labeled compounds serve as indispensable tools. Their applications range from metabolic pathway tracing and pharmacokinetic studies to acting as internal standards for quantitative mass spectrometry. The strategic incorporation of deuterium, a stable, non-radioactive isotope of hydrogen, can significantly influence a molecule's metabolic fate due to the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, leading to a slower rate of metabolic cleavage at the deuterated position. This can enhance the metabolic stability of drug candidates, potentially leading to improved pharmacokinetic profiles and reduced dosing frequencies.

This technical guide provides a comprehensive overview of a plausible and efficient synthetic pathway for n-hexadecyl-15,15,16,16,16-d5 alcohol. This specifically labeled long-chain fatty alcohol is of interest to researchers in lipidomics and drug delivery, where understanding the metabolic fate of lipidic moieties is crucial. The proposed synthesis is designed to be robust and scalable, with a focus on commercially available starting materials and well-established chemical transformations. We will delve into the rationale behind the chosen synthetic strategy, provide detailed experimental protocols, and discuss the expected yields and purification methods.

Synthetic Strategy: A Retrosynthetic Analysis

The key challenge in the synthesis of n-hexadecyl-15,15,16,16,16-d5 alcohol lies in the site-specific introduction of five deuterium atoms at the terminal and penultimate positions of the C16 chain. A retrosynthetic analysis suggests that the target molecule can be obtained via the reduction of a corresponding deuterated carboxylic acid ester. This ester, in turn, can be assembled by coupling a long-chain electrophile with a deuterated C2-nucleophile. This leads to the following proposed synthetic route:

Caption: Retrosynthetic analysis of n-hexadecyl-15,15,16,16,16-d5 alcohol.

This strategy leverages a key cross-coupling reaction, the Kumada coupling, to form the C14-C15 bond, efficiently introducing the deuterated ethyl group at the desired position. The starting materials, 14-bromotetradecanoic acid and bromoethane-d5, are commercially available, making this a practical approach for many research laboratories.

Detailed Synthesis Pathway and Experimental Protocols

The overall synthetic pathway can be broken down into four main steps:

• Esterification of 14-bromotetradecanoic acid.

• Formation of the d5-ethyl Grignard reagent .

• Nickel-catalyzed Kumada cross-coupling of the Grignard reagent with the bromo-ester.

• Reduction of the resulting deuterated ester to the target alcohol.

Caption: Overall synthetic workflow for n-hexadecyl-15,15,16,16,16-d5 alcohol.

Part 1: Esterification of 14-Bromotetradecanoic Acid

Rationale: The carboxylic acid functionality of 14-bromotetradecanoic acid must be protected to prevent it from reacting with the highly basic Grignard reagent in the subsequent coupling step. A methyl ester is a suitable protecting group as it is relatively stable and can be easily reduced to the primary alcohol in the final step. Fischer esterification is a classic and cost-effective method for this transformation.

Protocol:

• To a solution of 14-bromotetradecanoic acid (1.0 eq) in anhydrous methanol (10 mL/g of acid), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and remove the methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in diethyl ether and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to afford methyl 14-bromotetradecanoate as a crude product, which can often be used in the next step without further purification.

Parameter	Value
Starting Material	14-Bromotetradecanoic acid
Reagents	Methanol, Sulfuric acid
Reaction Time	4-6 hours
Estimated Yield	>95%

Part 2: Formation of Ethyl-d5 Grignard Reagent

Rationale: The Grignard reagent is the cornerstone of this synthesis, acting as the nucleophilic source of the deuterated ethyl group. Bromoethane-d5 is a commercially available and convenient precursor. The formation of Grignard reagents is a standard organometallic reaction, but requires strict anhydrous conditions to prevent quenching of the highly reactive product.[1][2]

Protocol:

Caution: This reaction is highly exothermic and moisture-sensitive. All glassware must be oven-dried, and anhydrous solvents must be used.

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 eq).

• Add a small crystal of iodine to activate the magnesium surface.

• Add a small portion of a solution of bromoethane-d5 (1.0 eq) in anhydrous tetrahydrofuran (THF) to initiate the reaction. The disappearance of the iodine color and gentle refluxing indicates initiation.

• Once the reaction has started, add the remaining bromoethane-d5 solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution of ethyl-d5 magnesium bromide is used directly in the next step.

Parameter	Value
Starting Material	Bromoethane-d5[1][2][3]
Reagents	Magnesium, Iodine (catalytic)
Solvent	Anhydrous THF
Estimated Yield	Typically high, used in situ

Part 3: Nickel-Catalyzed Kumada Cross-Coupling

Rationale: The Kumada coupling is a powerful C-C bond-forming reaction between a Grignard reagent and an organic halide, catalyzed by a nickel or palladium complex.[4][5] For the coupling of a primary alkyl bromide with an alkyl Grignard reagent, a nickel catalyst, such as NiCl2(dppp) (dppp = 1,3-bis(diphenylphosphino)propane), is often effective. This reaction is the key step in assembling the carbon skeleton of the target molecule.

Protocol:

• To a solution of methyl 14-bromotetradecanoate (1.0 eq) and NiCl2(dppp) (0.05 eq) in anhydrous THF, cool the mixture to 0 °C under a nitrogen atmosphere.

• Slowly add the freshly prepared ethyl-d5 Grignard reagent (1.5 eq) dropwise, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by GC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield pure methyl 15,15,16,16,16-d5-hexadecanoate.

Parameter	Value
Substrates	Methyl 14-bromotetradecanoate, Ethyl-d5 Grignard reagent
Catalyst	NiCl2(dppp)
Reaction Time	12-24 hours
Estimated Yield	60-80%

Part 4: Reduction of the Deuterated Ester

Rationale: The final step is the reduction of the methyl ester to the primary alcohol. Lithium aluminum hydride (LiAlH4) is a powerful reducing agent that efficiently and rapidly reduces esters to primary alcohols.[6]

Protocol:

Caution: LiAlH4 reacts violently with water. Strict anhydrous conditions are essential. The workup procedure must be performed carefully.

• In a flame-dried, three-necked flask under a nitrogen atmosphere, prepare a suspension of LiAlH4 (1.5 eq) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of methyl 15,15,16,16,16-d5-hexadecanoate (1.0 eq) in anhydrous THF dropwise to the LiAlH4 suspension.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture back to 0 °C and carefully quench the excess LiAlH4 by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH4 in grams (Fieser workup).

• Stir the resulting granular precipitate vigorously for 30 minutes, then filter it off and wash thoroughly with THF.

• Combine the filtrate and washings, and concentrate under reduced pressure to give the crude n-hexadecyl-15,15,16,16,16-d5 alcohol.

Parameter	Value
Starting Material	Methyl 15,15,16,16,16-d5-hexadecanoate
Reagent	Lithium Aluminum Hydride (LiAlH4)
Reaction Time	1-2 hours
Estimated Yield	>90%

Purification and Characterization

Purification:

The crude n-hexadecyl-15,15,16,16,16-d5 alcohol obtained after the reduction step can be purified by several methods to achieve high purity suitable for research applications. Common impurities may include homologous fatty alcohols, unreacted starting materials, and byproducts from the coupling reaction.[7]

• Crystallization: This is often the most effective method for purifying long-chain fatty alcohols.[7] The crude product can be dissolved in a minimal amount of a hot solvent (e.g., acetone, ethanol, or hexane) and allowed to cool slowly to induce crystallization. The purified crystals can then be collected by filtration.

• Fractional Vacuum Distillation: For larger quantities, fractional distillation under reduced pressure can be employed to separate the target alcohol from impurities with different boiling points.[7]

• Preparative Chromatography: For obtaining very high purity on a smaller scale, preparative column chromatography on silica gel is a suitable option.[7]

Characterization:

The structure and isotopic purity of the final product should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will confirm the overall structure of the hexadecanol. The key feature will be the significant reduction or absence of signals corresponding to the protons at the C-15 and C-16 positions.

  • ²H NMR: Deuterium NMR can be used to directly observe the deuterium signals and confirm their location at the C-15 and C-16 positions.[8]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight of the deuterated alcohol and allow for the determination of the isotopic enrichment by analyzing the molecular ion cluster.

Estimated Overall Yield

The overall yield of the synthesis is the product of the yields of the individual steps. Based on the estimated yields for each reaction, the overall yield for the synthesis of n-hexadecyl-15,15,16,16,16-d5 alcohol can be calculated as follows:

Step	Reaction	Estimated Yield
1	Esterification	~95%
2	Grignard Formation	Used in situ
3	Kumada Coupling	~70% (average)
4	Reduction	~95%
Overall	~63%

This estimated overall yield of approximately 63% makes this a viable synthetic route for producing meaningful quantities of the target deuterated alcohol for research purposes.

Conclusion

This technical guide has outlined a detailed and practical synthetic pathway for the preparation of n-hexadecyl-15,15,16,16,16-d5 alcohol. The proposed four-step synthesis, commencing from commercially available starting materials, employs robust and well-understood chemical reactions. The key steps involve the protection of a long-chain bromo-acid, formation of a deuterated Grignard reagent, a nickel-catalyzed Kumada cross-coupling, and a final reduction to the desired alcohol. This guide provides not only the experimental procedures but also the scientific rationale behind the chosen methods, offering researchers a solid foundation for the synthesis of this valuable isotopically labeled compound. The successful synthesis and purification of n-hexadecyl-15,15,16,16,16-d5 alcohol will undoubtedly facilitate further research in the fields of lipid metabolism, drug delivery, and quantitative bioanalysis.

References

• Li, K., Zu, B., & Mazet, C. (2024). Ni-Catalyzed Kumada-Corriu Cross-Coupling Reactions of Tertiary Grignard Reagents and Bromostyrenes. Organic Chemistry Portal. [Link]

• Shiksha Nation. (2026, February 14). How is Ethyl Bromide Prepared from Ethyl Alcohol, Ethane & Ethene?. [Link]

• Lou, S., & Fu, G. C. (2010). Nickel/Bis(oxazoline)-Catalyzed Asymmetric Kumada Reactions of Alkyl Electrophiles: Cross-Couplings of Racemic alpha-Bromoketones. DSpace@MIT. [Link]

• Zhang, W., et al. (2014). Ligand-free nickel-catalyzed Kumada couplings of aryl bromides with tert-butyl Grignard reagents. Science China Chemistry. [Link]

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• Chemistry LibreTexts. (2023, January 22). Esters can be reduced to 1° alcohols using LiAlH₄. [Link]

• University of Calgary. Ch15: Reduction of Carboxylic Acids and Esters using LiAlH4 to 1o alcohols. [Link]

• Sklute, M., et al. (2017). Kumada–Tamao–Corriu Type Reaction of Aromatic Bromo- and Iodoamines with Grignard Reagents. PMC. [Link]

• University of York. Experiment 5 Reductions with Lithium Aluminium Hydride. [Link]

• Master Organic Chemistry. (2023, February 3). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. [Link]

• Lou, S., & Fu, G. C. (2010). Catalyzed Asymmetric Kumada Reactions of Alkyl Electrophiles: Cross-Couplings of Racemic alpha-Bromoketones. DSpace@MIT. [Link]

• ChemBK. (2024, April 10). ETHYL-D5 BROMIDE. [Link]

• YouTube. (2016, November 12). Ethyl Bromide Synthesis. [Link]

• NIST. 2-Bromotetradecanoic acid. [Link]

• Teh, S. S., et al. (2021). Recent advances in NMR-based metabolomics of alcoholic beverages. PMC. [Link]

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Comprehensive Mass Spectrometry Fragmentation Pattern of n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Executive Summary

n-Hexadecyl-15,15,16,16,16-d5 alcohol (deuterated cetyl alcohol) is a critically important isotopically labeled standard utilized in quantitative lipidomics, surfactant analysis, and pharmacokinetic tracking[1]. By incorporating five deuterium atoms at the terminal ω and ω−1 carbons, this molecule provides a highly diagnostic +5 Da mass shift in specific mass spectrometry (MS) fragments. This technical guide deconstructs the 70 eV Electron Ionization (EI) fragmentation pathways of this compound, providing researchers with the mechanistic causality required for accurate structural elucidation and spectral interpretation.

Structural Context and Isotopic Labeling

The unlabeled counterpart, 2 ( C16​H34​O ), has a nominal mass of 242 Da[3]. The deuterated variant,1 ( C16​H29​D5​O ), has a nominal mass of 247 Da[1]. The structure is defined as: HO−CH2​−CH2​−(CH2​)12​−CD2​−CD3​ .

Because the isotopic label is strictly localized to the terminal ethyl group, fragmentation events occurring at the hydroxyl headgroup will yield identical mass-to-charge (m/z) ratios as the unlabeled compound. Conversely, fragments encompassing the hydrophobic tail will exhibit a definitive +5 Da shift.

Core Fragmentation Pathways (EI-MS at 70 eV)

Under standard 70 eV electron ionization, 4[4]. The molecular ion ( M+∙ ) at m/z 247 is typically weak or absent due to the rapid onset of these energetically favorable degradation pathways[5].

Alpha-Cleavage (Headgroup Validation)

The most characteristic fragmentation of primary alcohols is 4[4]. The C1-C2 bond, adjacent to the hydroxyl group, is cleaved to expel a large alkyl radical ( C15​H26​D5∙​ ). This leaves a resonance-stabilized oxonium ion ( [CH2​=OH]+ )[5].

• Diagnostic Insight : Because the deuterium atoms are located at C15 and C16, they are entirely lost in the expelled radical. Consequently, the α -cleavage peak appears at m/z 31 , exactly as it does in unlabeled 1-hexadecanol[6]. The presence of m/z 31 serves as an internal validation of the primary alcohol headgroup.

Dehydration and Alkene Formation

Long-chain alcohols readily undergo4 upon ionization[4]. For the d5-labeled compound, the loss of water from the molecular ion (m/z 247) yields a prominent alkene radical cation at m/z 229 ( [M−18]+∙ ). Following dehydration, the resulting alkene ion frequently expels a molecule of ethylene ( C2​H4​ , 28 Da) via a complex rearrangement, yielding a secondary diagnostic fragment at m/z 201 ( [M−18−28]+ ).

Hydrocarbon Chain Cleavage (The Isotopic Mass Shift)

The mass spectra of long-chain alcohols are6 ( [Cn​H2n+1​]+ )[6]. In unlabeled 1-hexadecanol, these form a homologous series at m/z 43, 57, 71, 85, and 99. In n-hexadecyl-15,15,16,16,16-d5 alcohol, any alkyl fragment originating from the ω -terminus retains the five deuterium atoms. This results in a mathematically consistent +5 Da shift for the terminal hydrocarbon series. For instance, the terminal propyl cation shifts from m/z 43 to m/z 48 ( C3​H2​D5+​ ).

Quantitative Data: Fragment Comparison

The following table summarizes the diagnostic m/z shifts between the unlabeled and d5-labeled compounds, serving as a reference for spectral library matching.

Fragmentation Pathway	Ion Formula (d5)	Unlabeled m/z	d5-Labeled m/z	Diagnostic Significance
Molecular Ion	[C16​H29​D5​O]+∙	242	247	Weak/Absent; confirms intact mass.
Dehydration	[C16​H27​D5​]+∙	224	229	Confirms loss of 18 Da ( H2​O ).
Dehydration - Ethylene	[C14​H23​D5​]+∙	196	201	Secondary confirmation of alkene chain.
α -Cleavage	[CH2​=OH]+	31	31	Unshifted. Validates primary alcohol headgroup.
Terminal Ethyl	[C2​D5​]+	29	34	+5 Da shift. Confirms label at C15/C16.
Terminal Propyl	[C3​H2​D5​]+	43	48	+5 Da shift.
Terminal Butyl	[C4​H4​D5​]+	57	62	+5 Da shift.
Terminal Pentyl	[C5​H6​D5​]+	71	76	+5 Da shift.

Mechanistic Pathway Visualization

Figure 1: EI-MS fragmentation pathways of n-hexadecyl-15,15,16,16,16-d5 alcohol.

Experimental Protocol: GC-EI-MS Self-Validating Workflow

To ensure that the observed fragmentation pattern is a true result of electron ionization and not an artifact of thermal degradation in the GC inlet, the following self-validating protocol must be employed.

Step 1: Sample Preparation & Derivatization Control

• Underivatized Analyte : Dissolve 1 mg of n-hexadecyl-15,15,16,16,16-d5 alcohol in 1 mL of GC-grade hexane to create a 1 mg/mL stock. Dilute to a working concentration of 10 µg/mL.

• Derivatized Control (Self-Validation) : Alcohols are highly prone to thermal dehydration. To validate that the m/z 229 peak is an EI-induced fragment, react 50 µL of the stock solution with 50 µL of BSTFA + 1% TMCS at 60°C for 30 minutes. This forms a stable Trimethylsilyl (TMS) ether, which prevents thermal dehydration in the inlet and yields a strong [M−15]+ peak, confirming the intact carbon backbone.

Step 2: Gas Chromatography (GC) Parameters

• Column : DB-5MS (30 m length × 0.25 mm internal diameter × 0.25 µm film thickness).

• Injection : 1 µL injection volume in Splitless mode.

• Inlet Temperature : Strictly maintained at 250°C. Causality: Temperatures exceeding 260°C significantly increase the risk of pyrolytic dehydration of primary alcohols before they reach the MS source, skewing the [M−18]+∙ ratio.

• Oven Program : Initial temperature of 100°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 mins). Carrier gas: Helium at 1.0 mL/min constant flow.

Step 3: Mass Spectrometry (MS) Acquisition

• Ionization Source : Electron Impact (EI) at standard 70 eV.

• Temperatures : Ion source at 230°C; Quadrupole at 150°C.

• Scan Parameters : Full scan mode from m/z 30 to 350.

Step 4: Data Interpretation & Validation

• Headgroup Check : Verify the presence of the unshifted m/z 31 peak. If absent, the primary alcohol functionality may have been compromised or degraded.

• Tail Check : Verify the presence of the +5 Da shifted alkyl series (m/z 48, 62, 76). If the standard m/z 43, 57, 71 series is dominant, the sample is contaminated with unlabeled 1-hexadecanol.

References

• BenchChem Technical Support Team. "An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of C10 Alcohols." BenchChem.
• Chemistry LibreTexts. "12.3: Mass Spectrometry of Some Common Functional Groups." LibreTexts.
• BenchChem Technical Support Team. "A Comparative Guide to the Mass Spectrometry of 10-Nonadecanol and Other Long-Chain Alcohols." BenchChem.
• National Center for Biotechnology Information. "n-Hexadecyl-15,15,16,16,16-d5 alcohol | C16H34O | CID 121305769." PubChem.
• NIST Mass Spectrometry Data Center. "1-Hexadecanol." NIST WebBook.

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Protocols & Analytical Methods

Application Note: n-Hexadecyl-15,15,16,16,16-d5 Alcohol as an Internal Standard for GC-MS Lipidomics

Executive Summary & Mechanistic Rationale

The accurate quantification of long-chain fatty alcohols in biological matrices, environmental samples, and pharmaceutical formulations requires robust analytical methodologies. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this application; however, fatty alcohols suffer from poor volatility, thermal instability, and matrix-induced ionization variance[1].

To overcome these challenges, n-hexadecyl-15,15,16,16,16-d5 alcohol (also known as 1-hexadecanol-d5 or cetyl alcohol-d5) is employed as an optimal Internal Standard (IS).

The Causality Behind the Chemical Choice

• Negating the Kinetic Isotope Effect (KIE): Derivatization (typically silylation) is required to replace the polar hydroxyl (-OH) group with a non-polar trimethylsilyl (TMS) ether, improving chromatographic peak shape[1]. If deuterium atoms were placed near the C1 hydroxyl group, the IS might derivatize at a different rate than the endogenous analyte due to KIE. By utilizing the 15,15,16,16,16-d5 variant, the heavy isotopes are isolated at the terminal end of the alkyl chain. This ensures the IS and native analyte share identical reaction kinetics.

• Correcting Matrix Effects: Because the d5-IS is chemically identical to native 1-hexadecanol, it co-elutes during GC separation. Consequently, both compounds enter the Electron Impact (EI) source simultaneously, experiencing the exact same matrix environment. This perfectly normalizes any signal suppression or enhancement.

• Mass Resolution: The +5 Da mass shift provides a clean separation from the natural isotopic envelope (M+1, M+2, M+3) of the endogenous compound, preventing cross-talk during Selected Ion Monitoring (SIM)[2].

Physicochemical Properties

The following table summarizes the critical properties of the internal standard required for method programming and stock preparation[3],[2].

Property	Specification / Value
Chemical Name	15,15,16,16,16-pentadeuteriohexadecan-1-ol
CAS Number	1219799-21-9
PubChem CID	121305769
Molecular Formula	C₁₆H₂₉D₅O
Molecular Weight (Underivatized)	247.47 g/mol
LogP (Hydrophobicity)	7.3 (Highly lipophilic)
Derivatized Mass (TMS-Ether)	319.55 g/mol

Experimental Workflow Visualization

The following diagram illustrates the self-validating workflow, from sample extraction to data processing.

GC-MS workflow for fatty alcohol quantification using a deuterated internal standard.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol incorporates a self-validating framework. The inclusion of a "Zero Sample" (matrix + IS only) is mandatory to prove the IS does not contain unlabeled hexadecanol impurities that would artificially inflate endogenous readings.

Step 1: Reagent and Standard Preparation

• IS Stock Solution: Dissolve n-hexadecyl-15,15,16,16,16-d5 alcohol in HPLC-grade chloroform to a concentration of 1.0 mg/mL. Store at -20°C in a silanized glass vial to prevent surface adsorption[4].

• IS Working Solution: Dilute the stock to 10 µg/mL in chloroform.

• Calibration Standards: Prepare a 6-point calibration curve of native 1-hexadecanol (e.g., 0.1, 0.5, 1.0, 5.0, 10.0, 50.0 µg/mL) and spike each with a constant 10 µL of the IS Working Solution.

Step 2: Lipid Extraction

• Transfer 100 µL of biological sample (e.g., plasma) into a glass centrifuge tube.

• Spike: Add exactly 10 µL of the IS Working Solution to the sample before extraction. This ensures the IS accounts for any physical losses during the extraction process.

• Add 1.5 mL of Chloroform:Methanol (2:1, v/v) and vortex vigorously for 2 minutes.

• Add 0.3 mL of MS-grade water to induce phase separation. Centrifuge at 3,000 × g for 10 minutes at 4°C.

• Carefully collect the lower organic (chloroform) phase containing the lipophilic fatty alcohols and transfer it to a 2 mL GC autosampler vial.

Step 3: Silylation Derivatization

• Evaporate the organic extract to complete dryness under a gentle stream of ultra-pure Nitrogen (N₂) at room temperature. Caution: Do not use heat during evaporation to prevent volatilization of shorter-chain lipids.

• Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% Trimethylchlorosilane (TMCS) and 50 µL of anhydrous pyridine to the dry residue[1],[5].

• Cap the vial tightly with a PTFE-lined septum and incubate in a heating block at 70°C for 30–45 minutes[1].

• Allow the vial to cool to room temperature prior to GC-MS injection.

Step 4: GC-MS Analysis Parameters

Deploy the following optimized parameters for a standard quadrupole GC-MS system equipped with a non-polar capillary column (e.g., HP-5MS or DB-5MS, 30 m × 0.25 mm, 0.25 µm film)[4].

Parameter	Setting
Injection Volume & Mode	1.0 µL, Splitless mode
Injector Temperature	280°C
Carrier Gas	Helium (99.999%), constant flow at 1.0 mL/min
Oven Temperature Program	Initial 150°C (hold 2 min) → Ramp 10°C/min to 300°C (hold 5 min)
Transfer Line Temperature	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Impact (EI), 70 eV

Data Interpretation & Quantification

During EI fragmentation, TMS-derivatized primary alcohols undergo a characteristic loss of a methyl group (-15 Da) from the trimethylsilyl moiety, yielding a highly stable [M-15]⁺ ion[6]. This ion is optimal for Selected Ion Monitoring (SIM) quantification.

Table 3: Diagnostic Ions for SIM Acquisition

Compound	Molecular Weight (TMS)	Target Quantifier Ion[M-15]⁺	Qualifier Ions
Native 1-Hexadecanol-TMS	314.5 g/mol	m/z 299	m/z 73, 75, 103
d5-1-Hexadecanol-TMS (IS)	319.5 g/mol	m/z 304	m/z 73, 75, 103

Note: The lower mass qualifier ions (m/z 73, 75, 103) represent fragments of the TMS group and the C1 carbon[6]. Because the deuterium labels are at C15 and C16, these low-mass fragments remain identical between the native analyte and the IS.

Quantification Logic: Calculate the Response Ratio (Area of m/z 299 / Area of m/z 304). Plot this against the concentration ratio of your calibration standards to generate a linear regression equation. Use this self-correcting equation to determine the exact concentration of endogenous 1-hexadecanol in unknown samples, completely independent of day-to-day instrument fluctuations.

References

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• Academic Journals. Determination of sterol and fatty alcohols in unsaponifiable matter of Roystonea regia fruits oil. Retrieved from:[4]

• ResearchGate. Mass spectrum of hexadecanoic acid methyl ester and related fatty alcohols. Retrieved from:[6]

• Polish Journal of Environmental Studies. Screening of Trace Organic Compounds in Municipal Wastewater by Gas Chromatography-Mass Spectrometry. Retrieved from:[5]

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• 5. pjoes.com [pjoes.com]
• 6. researchgate.net [researchgate.net]

Application Note: Preparation and Biophysical Characterization of Deuterated Lipid Bilayers Using n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Introduction and Scientific Rationale

The integration of aliphatic alcohols into model membrane systems is a fundamental technique for studying membrane-water interfaces, anesthetic mechanisms, and the modulation of lipid lateral packing. Long-chain alcohols, such as hexadecanol, are known to intercalate deeply into phospholipid bilayers, effectively altering the membrane's transversal thickness and antagonizing the fluidizing effects of short-chain anesthetics[1].

To precisely map the localization and dynamics of these molecules within the hydrophobic core, researchers utilize n-hexadecyl-15,15,16,16,16-d5 alcohol (d5-hexadecanol). By selectively deuterating the terminal ethyl group, this molecule provides an isotopic "stripe" at the exact midplane of the lipid bilayer. This targeted deuteration is critical for two advanced biophysical techniques:

• Neutron Scattering (SANS/NR): The d5-terminus provides a stark Scattering Length Density (SLD) contrast against the hydrogenated host lipid acyl chains, allowing for sub-nanometer resolution of the head-to-head distance and inter-leaflet interdigitation [2].

• Solid-State ²H-NMR: The deuterium label acts as a non-perturbing probe. The resulting quadrupolar splitting reveals the orientational order and rotational dynamics of the bilayer core without overlapping signals from the host lipid matrix [3].

Quantitative Data Summaries

Table 1: Physicochemical Properties of n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Property	Value
Chemical Name	15,15,16,16,16-pentadeuteriohexadecan-1-ol
CAS Number	1219799-21-9
Molecular Formula	C₁₆H₂₉D₅O
Molecular Weight	247.47 g/mol
Isotopic Purity	≥98% Atom D
Topological Polar Surface Area	20.2 Ų
LogP (Computed)	7.3

(Data sourced from[4])

Table 2: Scattering Length Densities (SLD) for Isotopic Contrast Variation

Component	Chemical Formula	Approximate SLD (×10⁻⁶ Å⁻²)	Structural Role in Bilayer
Light Water Buffer	H₂O	-0.56	Bulk solvent (baseline)
Heavy Water Buffer	D₂O	+6.36	Bulk solvent (high contrast)
Host Lipid Acyl Chain	-CH₂- / -CH₃	-0.30	Hydrophobic core matrix
Deuterated Terminus	-CD₂-CD₃	+6.00 to +7.00	Midplane isotopic probe

(Data adapted from[5])

Experimental Workflows and Mechanisms

Workflow for the preparation of LUVs and SLBs incorporating d5-hexadecanol.

Protocol: Preparation of Large Unilamellar Vesicles (LUVs)

This protocol is optimized for a 10–30 mol% integration of d5-hexadecanol into a host lipid (e.g., DPPC or DOPC).

Step 1: Co-solubilization

• Action: Dissolve the host lipid and d5-hexadecanol in a 2:1 (v/v) chloroform/methanol mixture in a glass vial.

• Causality: The organic solvent ensures complete monomeric mixing of the lipid and the highly hydrophobic alcohol. Methanol is required to fully solvate the polar headgroups, preventing premature micellization.

Step 2: Solvent Evaporation

• Action: Evaporate the solvent under a gentle stream of nitrogen gas to form a thin film, followed by vacuum desiccation for a minimum of 2 hours (preferably overnight).

• Causality: Residual organic solvents act as potent membrane fluidizers (anesthetics). Complete removal is mandatory to ensure that any observed changes in lipid packing are strictly due to the d5-hexadecanol[1].

Step 3: Hydration

• Action: Hydrate the lipid film with the desired buffer (e.g., 100% D₂O, 8% D₂O, or H₂O depending on the SANS contrast matching requirement). Maintain the temperature at least 10°C above the main phase transition temperature ( Tm​ ) of the host lipid (e.g., >50°C for DPPC).

• Causality: Hydrating above the Tm​ ensures the lipid is in the fluid lamellar ( Lα​ ) phase. This allows the d5-hexadecanol to uniformly partition into the bilayer leaflets rather than crystallizing into separate microdomains.

Step 4: Freeze-Thaw Cycling

• Action: Subject the resulting Multilamellar Vesicles (MLVs) to 5–7 cycles of rapid freezing in liquid nitrogen and thawing in a water bath (set above Tm​ ). Vortex briefly after each thaw.

• Causality: MLVs naturally form onion-like structures with uneven solute distribution. The extreme thermal shock fractures the lamellae, equilibrating the buffer and the d5-hexadecanol symmetrically across all membrane leaflets.

Step 5: Extrusion

• Action: Pass the MLV suspension 11–21 times through a mini-extruder equipped with a 100 nm polycarbonate membrane, strictly maintaining the temperature above Tm​ .

• Causality: Extrusion shears the MLVs into uniform Large Unilamellar Vesicles (LUVs). Unilamellarity is critical for SANS to eliminate complex multi-lamellar Bragg diffraction peaks, allowing for clean modeling of the single bilayer form factor.

System Validation and Analytical Probing

A robust experimental protocol must be a self-validating system. To confirm that the d5-hexadecanol has properly integrated into the bilayer midplane rather than forming phase-separated aggregates, the following validation steps are required:

• Dynamic Light Scattering (DLS): Confirm that the LUVs exhibit a hydrodynamic diameter of ~100 ± 15 nm with a Polydispersity Index (PDI) < 0.1. A high PDI indicates that the alcohol may have destabilized the vesicles, leading to fusion or micellization.

• SANS Contrast Variation: By hydrating the vesicles in an 8% D₂O buffer, the SLD of the solvent perfectly matches the SLD of the lipid headgroups. The resulting neutron scattering profile will isolate the signal exclusively to the deuterated midplane, confirming the exact localization of the d5-ethyl groups[2].

• Solid-State ²H-NMR: The presence of a symmetric "Pake doublet" confirms that the d5-hexadecanol is integrated into the anisotropic environment of the lipid bilayer and is undergoing fast axial rotation. If a sharp, central isotropic peak is observed, the system has failed, indicating that the alcohol has formed disordered micelles or phase-separated droplets[3].

Mechanistic pathway of d5-hexadecanol integration and biophysical analytical probing.

References

• PubChem. "n-Hexadecyl-15,15,16,16,16-d5 alcohol | C16H34O | CID 121305769". National Institutes of Health.[Link]

• Klacsová, M., et al. "Alcohol Interactions with Lipid Bilayers". Molecules 2017, 22(12), 2078.[Link]

• Boughter, C. T., et al. "Improved Characterization of Raft-Mimicking Phase-Separation Phenomena in Lipid Bilayers". Langmuir 2020, 36(15), 4088–4099.[Link]

• Richardson, S., et al. "The Influence of Co-Surfactants on Lamellar Liquid Crystal Structures Formed in Creams". Pharmaceutics 2020, 12(9), 863.[Link]

• Kapoor, K., et al. "Assessing the Perturbing Effects of Drugs on Lipid Bilayers Using Gramicidin Channel-Based In Silico and In Vitro Assays". Journal of Medicinal Chemistry 2020, 63(18), 10428–10440.[Link]

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Application Note &amp; Protocol: Incorporation of n-Hexadecyl-15,15,16,16,16-d5 Alcohol into Liposomes

Introduction: The Significance of Stable Isotope Labeling in Membrane Research

Liposomes are indispensable tools in both fundamental research and therapeutic applications, serving as models for cellular membranes and as vehicles for drug delivery.[1] The ability to precisely track the fate of individual lipid components within these systems is crucial for understanding membrane dynamics, drug-lipid interactions, and the pharmacokinetics of liposomal formulations. Stable isotope-labeled lipids, such as n-hexadecyl-15,15,16,16,16-d5 alcohol (d5-cetyl alcohol), offer a powerful, non-perturbing method for these investigations.[2]

The incorporation of deuterated molecules provides a distinct mass signature that can be unequivocally identified and quantified by mass spectrometry (MS), allowing for detailed studies of lipid distribution, metabolism, and exchange without the need for fluorescent or radioactive labels that can alter molecular behavior.[3] n-Hexadecyl alcohol, a 16-carbon saturated fatty alcohol, is an amphiphilic molecule that readily intercalates into the lipid bilayer, where its hydroxyl group aligns with the polar head groups of phospholipids and its acyl chain extends into the hydrophobic core.[4][5] This behavior can influence membrane properties such as fluidity and stability.[6][7]

This document provides a comprehensive, field-proven protocol for the reliable incorporation of n-hexadecyl-15,15,16,16,16-d5 alcohol into unilamellar liposomes using the gold-standard thin-film hydration method followed by extrusion.[8][9] We will detail the rationale behind each step, provide a self-validating workflow including characterization, and offer insights for researchers, scientists, and drug development professionals aiming to leverage stable isotope labeling in their work.

Principle of the Method

The protocol is founded on the thin-film hydration technique, also known as the Bangham method.[9] This process involves the co-dissolution of all lipid components, including the primary phospholipid, cholesterol, and the deuterated fatty alcohol, in a suitable organic solvent.[10] Evaporation of the solvent under reduced pressure creates a thin, homogeneous lipid film on the interior surface of a round-bottom flask.[8] The key to successful incorporation is the formation of this mixed film, which ensures that the d5-hexadecyl alcohol is uniformly distributed among the other lipids before self-assembly.

Subsequent hydration of this film with an aqueous buffer above the phase transition temperature (Tc) of the primary lipid causes the lipid sheet to swell and detach, spontaneously forming multilamellar vesicles (MLVs).[11] Because the d5-hexadecyl alcohol is already integrated into the lipid matrix, it is efficiently incorporated into the bilayers of these MLVs.

To produce vesicles of a defined and uniform size, which is critical for many applications, the MLV suspension is then subjected to extrusion.[12] This process forces the liposome suspension through a polycarbonate membrane with a specific pore size, resulting in the formation of large unilamellar vesicles (LUVs) with a narrow size distribution.[13][14]

Materials and Equipment

Reagents and Lipids

• Primary Phospholipid: 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

• Membrane Stabilizer: Cholesterol

• Deuterated Probe: n-hexadecyl-15,15,16,16,16-d5 alcohol (d5-Cetyl Alcohol)

• Organic Solvent: Chloroform or a chloroform:methanol mixture (e.g., 2:1 v/v) of HPLC grade or higher.

• Hydration Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, or another buffer of choice, filtered through a 0.22 µm filter.

Equipment

• Round-bottom flask (50-250 mL)

• Rotary evaporator

• Vacuum pump or house vacuum line

• Water bath

• Liposome extruder (e.g., Avanti® Mini-Extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight glass syringes (e.g., 1 mL)

• Dynamic Light Scattering (DLS) instrument for size analysis

• Analytical balance

• Glass vials and pipettes

Experimental Workflow Overview

The entire process, from initial preparation to final characterization, is outlined below. This workflow ensures reproducibility and provides checkpoints for quality control.

Fig. 1: Workflow for preparing d5-hexadecyl alcohol-labeled liposomes.

Detailed Step-by-Step Protocol

This protocol describes the preparation of a 10 mM total lipid formulation. Adjust volumes and masses as required for your specific application.

Part 1: Preparation of the Lipid Film

• Lipid Stock Solutions: Prepare individual stock solutions of DOPC, cholesterol, and d5-hexadecyl alcohol in chloroform at known concentrations (e.g., 10-20 mg/mL). This allows for accurate and reproducible formulation.

• Lipid Mixing: In a clean glass vial, combine the lipid stock solutions to achieve the desired molar ratio. A common and robust formulation is DOPC:Cholesterol at a 6:4 molar ratio . The d5-hexadecyl alcohol can be incorporated at a range of 1-10 mol%.

  • Rationale: Cholesterol is included to modulate membrane fluidity and reduce permeability, leading to more stable vesicles.[1] The molar percentage of the fatty alcohol should be carefully considered, as high concentrations can potentially destabilize the bilayer.[6]

  Table 1: Example Calculation for a 1 mL Formulation (10 µmol total lipid)

  Component	Molar Ratio (%)	Molar Amount (µmol)	Stock (10 mg/mL) Vol. (µL)*
  DOPC (MW: 786.1)	55	5.5	432.4
  Cholesterol (MW: 386.7)	40	4.0	154.7
  d5-Hexadecyl Alcohol (MW: 247.5)	5	0.5	12.4
  Total	100	10.0	599.5

  *Volumes are illustrative and depend on actual stock concentrations.

• Transfer to Flask: Transfer the mixed lipid solution to a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Submerge the flask in a water bath set to 35-40°C. Rotate the flask and gradually reduce the pressure to evaporate the solvent. A thin, uniform film should form on the inner surface of the flask.[11]

  • Expert Tip: A uniform, almost invisible film is the goal. If the lipid collects in one spot, the resulting hydration will be inefficient. Ensure slow, controlled evaporation.

• Film Drying: After the film appears dry, continue to hold it under high vacuum for at least 2-4 hours (or overnight) to remove any residual organic solvent.[10] This step is critical for liposome stability and to prevent any solvent-induced artifacts in downstream applications.

Part 2: Liposome Formulation and Sizing

• Hydration: Add the desired volume of pre-warmed (to ~60°C) aqueous hydration buffer to the flask containing the dry lipid film to achieve the final desired lipid concentration (e.g., 10 mM).

  • Causality: Hydrating above the main phase transition temperature (Tc) of all lipid components ensures the lipids are in a fluid state, which facilitates the self-assembly process into vesicles.[11]

• Vesicle Formation: Agitate the flask by hand or on a vortex mixer for 30-60 minutes. The lipid film will gradually peel off the glass and disperse into the buffer, forming a milky, turbid suspension of multilamellar vesicles (MLVs).[8]

• Extrusion Assembly: Assemble the mini-extruder with two stacked 100 nm polycarbonate membranes according to the manufacturer's instructions. Pre-heat the extruder block to a temperature above the Tc of the lipids.

• Sizing by Extrusion: Draw the MLV suspension into one of the glass syringes. Connect it to the extruder and force the suspension through the membranes into the second syringe. Repeat this process for an odd number of passes (e.g., 11 to 21 times).[14][15]

  • Rationale: Multiple passes through the membrane ensure a homogenous population of unilamellar vesicles.[13] An odd number of passes ensures the final product is collected in the clean, opposing syringe. The resulting liposome suspension should become less turbid and more translucent.

• Storage: Store the final liposome suspension in a sealed vial at 4°C. For long-term storage, stability should be assessed on a case-by-case basis.

Protocol for Characterization and Validation

Characterization is a mandatory step to ensure the protocol has yielded liposomes with the desired physicochemical properties.

Size and Polydispersity Analysis by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique that measures fluctuations in scattered light intensity due to the Brownian motion of particles, which is then used to determine their size and size distribution.[16][17]

• Sample Preparation: Dilute a small aliquot of the liposome suspension (e.g., 10-20 µL) in filtered hydration buffer to a final volume of ~1 mL to avoid multiple scattering effects.

• Instrument Setup: Set the instrument parameters according to the manufacturer's guidelines. Typical settings for liposomes include a temperature of 25°C and a backscatter detection angle (e.g., 173°).[11]

• Measurement: Equilibrate the sample for 1-2 minutes in the instrument before initiating the measurement. Perform at least three replicate measurements.

• Data Analysis: The primary outputs are the Z-average diameter (mean hydrodynamic diameter) and the Polydispersity Index (PDI).[16]

Table 2: Expected DLS Results for 100 nm Extruded Liposomes

Parameter	Expected Value	Acceptance Criteria
Z-Average Diameter	100 - 120 nm	The mean size should be close to the membrane pore size. It is often slightly larger due to the hydration layer.[15]

| Polydispersity Index (PDI) | < 0.2 | A PDI value below 0.2 indicates a monodisperse and homogeneous population of vesicles.[18][19] |

Verification of Incorporation by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for confirming the presence and quantifying the amount of the deuterated alcohol within the final liposome formulation.[20][21]

• Lipid Extraction: Disrupt the liposomes and extract the total lipids. A common method is a Bligh-Dyer or Folch extraction using a chloroform:methanol:water solvent system.

• Sample Preparation: Dry the extracted lipid phase under nitrogen, then reconstitute in a suitable solvent (e.g., isopropanol) for LC-MS/MS analysis.

• LC-MS/MS Analysis: Develop a chromatographic method to separate the lipid components (DOPC, cholesterol, and d5-hexadecyl alcohol). Use a mass spectrometer operating in a suitable mode (e.g., Multiple Reaction Monitoring, MRM) to specifically detect and quantify each component based on its unique mass-to-charge ratio (m/z) and fragmentation pattern.[22]

• Data Analysis: By comparing the measured molar ratio of the components in the final formulation to the initial target ratio, one can confirm successful and proportional incorporation.[1]

Conclusion

This application note provides a robust and validated protocol for the incorporation of n-hexadecyl-15,15,16,16,16-d5 alcohol into liposomes. By following the detailed steps for thin-film hydration and extrusion, and by performing the necessary characterization using DLS and LC-MS/MS, researchers can confidently produce high-quality, isotopically labeled liposomes. These advanced tools are invaluable for probing the intricate details of membrane biophysics and for accelerating the development of next-generation drug delivery systems.

References

• Al-Adhami, M., & Pili, G. (2016). Evaluation of Extrusion Technique for Nanosizing Liposomes. Tropical Journal of Pharmaceutical Research. [Link]

• Hunter, D. G., & Frisken, B. J. (1998). REDUCTION OF LIPOSOME SIZE AND PREPARATION OF UNILAMELLAR VESICLES BY EXTRUSION TECHNIQUES. In Liposome Technology. CRC Press. [Link]

• Polymer-grafted. (n.d.). Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation. Retrieved from [Link]

• Cordouan. (n.d.). Liposomes synthesis and size characterization with high precision DLS. Retrieved from [Link]

• CD Formulation. (n.d.). Thin-Film Hydration Method for Liposome Preparation. Retrieved from [Link]

• GIFT, University of Malaya. (2020). Liposome Encapsulation Protocols for Hydrophilic and Hydrophobic Drugs. protocols.io. [Link]

• Kauscher, U., Stuart, M. C. A., Drücker, P., Galla, H.-J., & Ravoo, B. J. (2013). Incorporation of Amphiphilic Cyclodextrins into Liposomes as Artificial Receptor Units. Langmuir. [Link]

• IJRT. (2023). Nano sizing liposomes by extrusion technique and its application. International Journal of Research Trends and Innovation. [Link]

• ResearchGate. (n.d.). Characterization of liposomes. (A) Dynamic light scattering (DLS) of.... Retrieved from [Link]

• GIFT, University of Malaya. (2023). Synthesis of cationic liposome nanoparticles using a thin film dispersed hydration and extrusion. protocols.io. [Link]

• Genizer. (2023). Liposome's Structure and Extrusion: Introduction, Method, and Application. Retrieved from [Link]

• Technology Networks. (2018). Characterizing the size and concentration of liposomes using multi-angle dynamic light scattering. Retrieved from [Link]

• Kauscher, U., et al. (2013). Incorporation of amphiphilic cyclodextrins into liposomes as artificial receptor units. Langmuir. [Link]

• Avanti Polar Lipids. (n.d.). Protocol for Liposome Preparation Through Thin-film Hydration. Retrieved from [Link]

• University of Tasmania. (2023). Evaluation of extrusion technique for nanosizing liposomes. Retrieved from [Link]

• Bellich, B., et al. (2021). Characterization of Liposomes Using Quantitative Phase Microscopy (QPM). Pharmaceutics. [Link]

• Taylor & Francis. (n.d.). Fatty alcohols – Knowledge and References. Retrieved from [Link]

• Kauscher, U., et al. (2013). Incorporation of Amphiphilic Cyclodextrins into Liposomes as Artificial Receptor Units. Langmuir. [Link]

• Google Patents. (n.d.). A method for amphiphilic drug loading in liposomes by ion gradient.

• Institut Laue-Langevin. (n.d.). Deuterated natural phospholipids for advanced cellular membrane models. Retrieved from [Link]

• Sycheva, E., et al. (2020). Self-Assembly of Amphiphilic Compounds as a Versatile Tool for Construction of Nanoscale Drug Carriers. Molecules. [Link]

• Vanegas, J. M., et al. (2014). Alcohol's Effects on Lipid Bilayer Properties. Biophysical Journal. [Link]

• Luchini, A., et al. (2020). The Impact of Deuteration on Natural and Synthetic Lipids: a Neutron Diffraction Study. Scientific Reports. [Link]

• Alsop, R. J., et al. (2017). Alcohol Interactions with Lipid Bilayers. Membranes. [Link]

• Huffer, S., et al. (2011). Role of Alcohols in Growth, Lipid Composition, and Membrane Fluidity of Yeasts, Bacteria, and Archaea. Applied and Environmental Microbiology. [Link]

• American Society for Microbiology. (n.d.). Role of Alcohols in Growth, Lipid Composition, and Membrane Fluidity of Yeasts, Bacteria, and Archaea. Retrieved from [Link]

• Seelig, J. (1977). Deuterium magnetic resonance: theory and application to lipid membranes. Quarterly Reviews of Biophysics. [Link]

• Harkewicz, R., & Dennis, E. A. (2011). Applications of mass spectrometry to lipids and membranes. Annual Review of Biochemistry. [Link]

• Zhang, X., et al. (2023). High-Performance Liquid Chromatography Coupled with Tandem Mass Spectrometry Method for the Identification and Quantification of Lipids in Liposomes. Journal of Analysis and Testing. [Link]

• IAEA. (2020). Advancements in the provision of deuterated lipids for neutron applications from the National Deuteration Facility. Retrieved from [Link]

• Nanomedicines Innovation Network. (n.d.). Development of an LC-MS/MS method for the characterization of liposomes used in drug delivery. Retrieved from [Link]

• FDA. (n.d.). A Standard Test Method for Lipid Quantitation in Liposomal Formulations. Retrieved from [Link]

• European Nanomedicine Characterisation Laboratory. (2017). Measuring Lipid Composition – LC-MS/MS. Retrieved from [Link]

• Asare, K. K., et al. (2024). A Reliable Quantification of Cholesterol and 25-Hydroxycholesterol in Liposomal Adjuvant Formulation by Liquid Chromatography High-Resolution Tandem Mass Spectrometry. ACS Omega. [Link]

• ResearchGate. (2025). On the Stability of Liposomes and Catansomes in Aqueous Alcohol Solutions. Retrieved from [Link]

• Marquardt, D., et al. (2021). Investigating the cut-off effect of n-alcohols on lipid movement: a biophysical study. Soft Matter. [Link]

• Spitzenberg, C., et al. (2025). Encapsulants Affect Liposome Surface Interactions with Biological Systems. Small. [Link]

• Lee, M. K., et al. (2018). The Effect of Alkyl Chain Number in Sucrose Surfactant on the Physical Properties of Quercetin-Loaded Deformable Nanoliposome and Its Effect on In Vitro Human Skin Penetration. Molecules. [Link]

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quantification of long-chain fatty alcohols using n-hexadecyl-15,15,16,16,16-d5 alcohol surrogate

Application Note & Protocol

Topic: High-Precision Quantification of Long-Chain Fatty Alcohols Using n-Hexadecyl-15,15,16,16,16-d5 Alcohol Surrogate by Stable Isotope Dilution GC-MS

Abstract

Long-chain fatty alcohols (LCFAs) are critical molecules in various biological and industrial systems, serving as structural components, energy sources, and precursors for waxes and ether lipids.[1] Accurate quantification of these compounds is often challenging due to their presence in complex matrices and potential for loss during sample preparation. This application note presents a robust and highly accurate method for the quantification of LCFAs using a stable isotope dilution assay (SIDA) coupled with gas chromatography-mass spectrometry (GC-MS). By employing n-hexadecyl-15,15,16,16,16-d5 alcohol as an internal surrogate, this method effectively corrects for matrix effects and variations in extraction efficiency, ensuring high precision and trustworthiness in the final results.[2][3] We provide a detailed, step-by-step protocol for sample preparation, derivatization, and GC-MS analysis, along with performance characteristics to validate the method.

The Foundational Principle: Stable Isotope Dilution Assay (SIDA)

The gold standard for quantitative mass spectrometry is the Stable Isotope Dilution Assay (SIDA).[4][5] Its power lies in using an internal standard that is chemically identical to the analyte of interest but has a different mass due to isotopic enrichment (e.g., with Deuterium, ²H).[6]

The Causality Behind SIDA's Superiority: The core principle is that the stable isotope-labeled (SIL) standard, in this case, n-hexadecyl-15,15,16,16,16-d5 alcohol, behaves virtually identically to its endogenous, unlabeled counterparts throughout the entire analytical workflow—from extraction and derivatization to chromatographic separation and ionization.[7] Any physical loss of the analyte during sample processing will be accompanied by a proportional loss of the SIL standard.[2] Similarly, any suppression or enhancement of the ionization signal caused by co-eluting matrix components will affect both the analyte and the SIL standard equally.[8][9]

Therefore, the ratio of the endogenous analyte to the known, spiked amount of the SIL standard remains constant, regardless of sample loss or matrix effects.[4] The mass spectrometer distinguishes between the analyte and the standard based on their mass-to-charge (m/z) difference, allowing for highly accurate quantification based on this ratio.[5]

Figure 1: Conceptual workflow of the Stable Isotope Dilution Assay (SIDA).

Analytical Strategy: Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of LCFAs, both Gas Chromatography (GC) and Liquid Chromatography (LC) can be employed.[10] However, due to their polarity and high boiling points, LCFAs often require chemical derivatization to improve their volatility and thermal stability for GC analysis.[11][12] This extra step is justified by the excellent chromatographic resolution and robust, standardized libraries for electron impact ionization that GC-MS provides.[11]

• Scientist's Note: Derivatization is a critical step. We will use silylation, which replaces the active hydrogen on the alcohol's hydroxyl group with a non-polar trimethylsilyl (TMS) group.[10][13] This modification significantly increases the compound's volatility, leading to sharper chromatographic peaks and improved sensitivity.

Detailed Experimental Protocol

This protocol is designed for the analysis of LCFAs in a biological matrix like plasma but can be adapted for other sample types.

Materials and Reagents

• Analytes: High-purity standards of target long-chain fatty alcohols (e.g., 1-tetradecanol, 1-hexadecanol, 1-octadecanol).

• Surrogate Standard: n-Hexadecyl-15,15,16,16,16-d5 alcohol (d5-C16:0-OH).

• Solvents: Hexane, Chloroform, Methanol, Ethyl Acetate (all HPLC or Optima grade).

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS).

• Extraction Buffer: 0.9% NaCl solution.

• Apparatus: Glass centrifuge tubes with PTFE-lined caps, heating block, nitrogen evaporator, GC-MS system.

Preparation of Standards

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions for each target LCFA and the d5-C16:0-OH surrogate in ethyl acetate.

• Calibration Standard Working Solution: Create a mixed stock solution containing all target LCFAs at a known concentration (e.g., 10 µg/mL) in ethyl acetate.

• Surrogate Working Solution (IS): Prepare a working solution of d5-C16:0-OH at a concentration that will yield a robust signal (e.g., 5 µg/mL) in ethyl acetate.

• Calibration Curve: Prepare a series of calibration standards by spiking appropriate volumes of the Calibration Standard Working Solution into clean glass tubes. A typical range might be 50 to 2500 ng/mL. Evaporate the solvent under nitrogen.

Sample Preparation & Extraction Workflow

The following workflow ensures that the surrogate standard is introduced at the earliest possible stage to account for all subsequent procedural variations.

Figure 2: Step-by-step experimental workflow for LCFA extraction and analysis.

• Scientist's Note (Step 3 & 6): The Chloroform:Methanol extraction is a modified Folch/Bligh-Dyer method, highly effective for extracting a broad range of lipids from biological fluids.[14] After centrifugation, the lipids, including our LCFAs, will be partitioned into the lower chloroform layer.

• Scientist's Note (Step 8): Heating at 60°C facilitates the silylation reaction, ensuring complete derivatization of the hydroxyl groups.[13] Incomplete derivatization can lead to poor peak shape and inaccurate quantification.

GC-MS Instrumental Parameters

The following parameters are a starting point and should be optimized for the specific instrument in use.

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Provides robust and reproducible chromatography.
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar column offering excellent separation for a wide range of derivatized lipids.
Injection Mode	Splitless, 1 µL	Maximizes transfer of analytes to the column for trace-level analysis.
Inlet Temperature	280 °C	Ensures rapid volatilization of the derivatized LCFAs without thermal degradation.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 100°C, hold 1 min; Ramp 15°C/min to 320°C; Hold 5 min.	A gradient that effectively separates LCFAs by chain length.[10]
MS System	Agilent 5977 or equivalent	A sensitive and reliable single quadrupole mass spectrometer.
Ionization Mode	Electron Impact (EI), 70 eV	Standard, highly reproducible ionization technique that generates characteristic fragmentation.[10]
Acquisition Mode	Selected Ion Monitoring (SIM)	Dramatically increases sensitivity and selectivity compared to full scan mode.[10][15]
Monitored Ions	See Table 2 below	Specific ions are chosen for the analyte and surrogate to ensure unambiguous identification.

Table 1: Recommended GC-MS Parameters

Data Analysis and Quantification

For quantification, specific ions for each TMS-derivatized LCFA and the d5-C16:0-OH surrogate are monitored. The primary fragment for TMS-ethers of long-chain alcohols is typically the [M-15]⁺ ion (loss of a methyl group from the TMS moiety).

Compound (TMS-ether)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
1-Tetradecanol	300.3	73.1
1-Hexadecanol	328.3	73.1
d5-Hexadecanol (IS)	333.3	73.1
1-Octadecanol	356.4	73.1

Table 2: Example SIM Ions for Quantification

• Construct Calibration Curve: For each calibration standard, calculate the peak area ratio of the analyte quantifier ion to the surrogate quantifier ion (e.g., Area C16:0-OH / Area d5-C16:0-OH). Plot this ratio against the known concentration of the analyte. Perform a linear regression to obtain the calibration function (y = mx + c) and the coefficient of determination (R²).

• Quantify Unknown Samples: Calculate the peak area ratio for the unknown samples in the same way. Use the regression equation from the calibration curve to determine the concentration of the LCFA in the sample.

Method Performance and Validation

A robust analytical method must be validated to ensure its trustworthiness. The following table presents expected performance characteristics for this method.

Validation Parameter	Target Acceptance Criteria	Expected Performance
Linearity (R²)	> 0.995	The method demonstrates excellent linearity across the calibrated range (e.g., 50-2500 ng/mL).[16]
Limit of Quantification (LOQ)	Signal-to-Noise > 10	Typically in the low ng/mL range, allowing for analysis in various biological matrices.[16]
Precision (CV%)	< 15%	Replicate analyses of quality control (QC) samples at low, mid, and high concentrations show low variability.[17]
Accuracy (RE%)	Within ±15%	The measured concentration of QC samples is close to the true nominal value.[17]
Extraction Recovery	Consistent and reproducible	While not explicitly calculated due to SIDA, consistency is demonstrated by low CV% in precision assessments.[3]

Table 3: Typical Method Validation and Performance Data

Conclusion

This application note details a highly specific, sensitive, and accurate method for the quantification of long-chain fatty alcohols in complex matrices. The use of the n-hexadecyl-15,15,16,16,16-d5 alcohol surrogate within a stable isotope dilution assay framework is fundamental to the method's robustness, effectively mitigating common analytical challenges like matrix effects and sample loss.[2][5] The provided GC-MS protocol offers a validated, step-by-step guide for researchers, scientists, and drug development professionals seeking reliable quantification of this important class of lipids.

References

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. Available at: [Link]

• Royal Society of Chemistry. (2018). Fatty Alcohols: Anthropogenic and Natural Occurrence in the Environment. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). An Examination of Pentafluorobenzoyl Derivatization Strategies for the Analysis of Fatty Alcohols using Gas Chromatography/Electron Capture Negative Ion Chemical Ionization-Mass Spectrometry. Available at: [Link]

• Brewing Science. (2025). The Power of Stable Isotope Dilution Assays in Brewing. Available at: [Link]

• SciSpace. (n.d.). Stable Isotope Dilution Assays in Vitamin Analysis–A Review of Principles and Applications. Available at: [Link]

• Ovid. (n.d.). Importance of matrix effects in LC–MS/MS... : Bioanalysis. Available at: [Link]

• Taylor & Francis Online. (2011). Full article: Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. Available at: [Link]

• Bavarian Center for Biomolecular Mass Spectrometry. (n.d.). Stable Isotope Dilution Assay. Available at: [Link]

• LCGC. (2020). High-Throughput Profiling of Long Chain Fatty Acids and Oxylipins by LC–MS. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Assessment of matrix effect in quantitative LC-MS bioanalysis. Available at: [Link]

• Shimadzu. (2015). Short Chain Fatty Acid Headspace Analysis Optimization for GC Using Alcohol Esterification. Available at: [Link]

• ResearchGate. (n.d.). GC-MS analysis of alkanes, fatty alcohols and free fatty acids in wild-type Synechocystis and Syn-FQ52D08. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Available at: [Link]

• Springer. (2020). Validation of lipidomic analysis of human plasma and serum by supercritical fluid chromatography–mass spectrometry and hydroph. Available at: [Link]

• PubMed. (n.d.). Quantification of Very-Long-Chain and Branched-Chain Fatty Acids in Plasma by Liquid Chromatography-Tandem Mass Spectrometry. Available at: [Link]

• Semantic Scholar. (n.d.). Derivatization of fatty alcohol ethoxylate non-ionic surfactants using 2-sulfobenzoic anhydride for characterization by liquid chromatography/mass spectrometry. Available at: [Link]

• ACS Publications. (2020). Simultaneous Analysis of Fatty Alcohols, Fatty Aldehydes, and Sterols in Thyroid Tissues by Electrospray Ionization-Ion Mobility-Mass Spectrometry Based on Charge Derivatization. Available at: [Link]

• National Center for Biotechnology Information. (2016). Rapid Quantification and Validation of Lipid Concentrations within Liposomes. Available at: [Link]

• MDPI. (2023). Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines. Available at: [Link]

• PubMed. (2010). Gas chromatography tandem mass spectrometry for biomarkers of alcohol abuse in human hair. Available at: [Link]

• MDPI. (2025). Free Fatty Acid Determination in Alcoholic and Non-Alcoholic Beers via Liquid Chromatography–High-Resolution Mass Spectrometry Analysis. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Recent Analytical Methodologies in Lipid Analysis. Available at: [Link]

• ResearchGate. (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Available at: [Link]

• PubMed. (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. Available at: [Link]

• MDPI. (2021). A Gas Chromatography-Mass Spectrometry Method for the Determination of Fatty Acids and Sterols in Yeast and Grape Juice. Available at: [Link]

• ResearchGate. (n.d.). AWAT2 activity towards long-chain alcohol. A, LC-MS-based detection.... Available at: [Link]

• Jianhai Du Lab @ West Virginia University. (n.d.). NIH Public Access. Available at: [Link]

• Cyberlipid. (n.d.). Fatty alcohol analysis. Available at: [Link]

• Ataman Kimya. (n.d.). HEXADECYL ALCOHOL. Available at: [Link]

• FooDB. (2010). Showing Compound Cetyl alcohol (FDB003051). Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function. Available at: [Link]

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Application Note: High-Resolution Structural Profiling of Lipid Interfaces via n-Hexadecyl-15,15,16,16,16-d5 Alcohol Langmuir-Blodgett Films

Introduction & Mechanistic Rationale

Langmuir-Blodgett (LB) deposition is a premier technique for fabricating highly ordered, single-molecule-thick organic films, allowing researchers to build heterostructures layer by layer 1. For scientists studying interfacial phenomena, lipid raft modeling, or surfactant self-assembly, the linear isomer 1-hexadecanol (cetyl alcohol) serves as a benchmark model system due to its ability to form classical, tightly packed monolayers without structural constraints 2.

The integration of the isotopically labeled variant, n-hexadecyl-15,15,16,16,16-d5 alcohol (where the terminal ethyl group is deuterated), provides a powerful non-destructive structural probe. Because the thermodynamic properties and surface-pressure area (Π-A) isotherms of the deuterated lipid remain virtually identical to its hydrogenated counterpart, the d5-label acts as a precise contrast agent:

• Neutron Reflectometry (NR): The stark difference in coherent neutron scattering length between hydrogen (-3.74 fm) and deuterium (6.67 fm) allows researchers to pinpoint the exact depth and conformation of the terminal tail at the air-water or solid-water interface.

• Vibrational Spectroscopy (SFG / PM-IRRAS): The heavy deuterium atoms shift the C-D stretching frequencies into a spectroscopically "quiet" region (~2100–2200 cm⁻¹). This isolates the terminal tail's conformational disorder from the rest of the alkyl chain, preventing destructive interference in the spectra 2.

Thermodynamic Causality at the Air-Water Interface

When spread on an aqueous subphase, n-hexadecyl-15,15,16,16,16-d5 alcohol molecules orient with their hydrophilic hydroxyl (-OH) heads anchored in the water and their hydrophobic, partially deuterated tails pointing toward the air 1.

During barrier compression, the monolayer undergoes distinct 2D phase transitions dictated by packing efficiency:

• Gas/Liquid-Expanded (LE): At high areas per molecule (>35 Ų), the tails are conformationally disordered.

• Liquid-Condensed (LC): As compression proceeds, a distinct kink in the isotherm appears around 19 Ų/molecule, indicating a 2D liquid-solid phase transition where the molecules adopt an all-trans conformation 2.

• Solid Phase (S): Approaching the equilibrium spreading pressure (ESP), the molecules pack tightly (approx. 18.9 Ų/molecule) 2. Transferring the film to a solid substrate (LB deposition) must occur in this rigid solid phase to ensure a transfer ratio close to 1.0, preserving the monolayer's structural fidelity 3.

Experimental Methodology (Self-Validating Protocol)

Materials & Reagents

• Surfactant: n-Hexadecyl-15,15,16,16,16-d5 alcohol (≥99% isotopic purity).

• Spreading Solvent: Chloroform (HPLC grade, ≥99.9%) or a 4:1 Hexane/Chloroform mixture by volume 2.

• Subphase: Ultrapure Milli-Q water (18.2 MΩ·cm at 25 °C).

• Substrates: Silicon wafers, quartz slides, or gold-coated sensors (cleaned via piranha solution or UV-Ozone).

Step-by-Step Workflow

• Trough Preparation: Clean the PTFE Langmuir trough and Delrin/Teflon barriers with ethanol and rinse thoroughly with ultrapure water. Fill the trough with the aqueous subphase. Aspirate the surface to ensure the initial surface pressure is 0.0 mN/m.

• Solution Formulation: Dissolve the d5-hexadecanol in the spreading solvent to a final concentration of 1.0–1.5 mg/mL [[2]](). Causality: This concentration ensures accurate volumetric dispensing while preventing premature bulk aggregation before spreading.

• Spreading: Using a Hamilton microsyringe, deposit 10–20 μL of the lipid solution dropwise onto the subphase. Drops must be applied close to the surface to prevent the amphiphilic molecules from diving into the bulk subphase.

• Solvent Evaporation: Allow the system to rest for 10–15 minutes.

  • Validation Check: The surface pressure must return to 0.0 ± 0.1 mN/m. If it remains elevated, solvent is still present or the subphase is contaminated.

• Isotherm Compression: Compress the barriers at a constant rate of 5 to 10 mm/min.

  • Causality: A slow compression rate allows the alkyl chains to geometrically relax into their lowest-energy packing state, preventing artificial collapse and ensuring thermodynamic equilibrium 3.

• Target Pressure Stabilization: Pause compression when the surface pressure reaches the target deposition pressure (typically ~30 mN/m for the solid phase). Allow the film to anneal for 5 minutes.

• LB Transfer: Immerse and withdraw the solid substrate vertically through the interface at a controlled dipping speed (1–2 mm/min). Monitor the transfer ratio (decrease in trough area divided by the coated substrate area) 3.

  • Validation Check: A transfer ratio of 0.95–1.05 confirms a flawless, single-layer deposition.

Quantitative Data Summary

The following table summarizes the critical physicochemical parameters required for successfully preparing and analyzing a d5-hexadecanol LB film.

Parameter	Value / Range	Mechanistic Significance
Spreading Concentration	1.0 – 1.5 mg/mL	Optimizes spreading without bulk aggregation.
Subphase Temperature	20.0 ± 0.5 °C	Maintains consistent thermodynamic phase boundaries.
Area per Molecule (ESP)	~18.9 Ų	Indicates a fully compressed, all-trans solid monolayer.
Deposition Surface Pressure	28 – 32 mN/m	Ensures the film is in the rigid, solid phase for optimal transfer.
Substrate Dipping Speed	1.0 – 2.0 mm/min	Prevents meniscus instability and water entrainment during transfer.
C-D Stretch Frequency	~2100 – 2200 cm⁻¹	Spectroscopic signature of the d5-tail, isolated from C-H stretches.

Process Visualization

Workflow for d5-hexadecanol Langmuir-Blodgett film preparation and analysis.

References

• Structure and Organization of Hexadecanol Isomers Adsorbed to the Air/Water Interface | Langmuir - ACS Publications.
• Langmuir–Blodgett film | Wikipedia.
• Langmuir & Langmuir Blodgett | Measurements | Biolin Scientific.

Sources

• 1. Langmuir–Blodgett film - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biolinscientific.com [biolinscientific.com]

Technical Notes & Optimization

Technical Support Center: Maintaining Isotopic Purity in n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Welcome to the Technical Support Center for the handling, application, and troubleshooting of n-hexadecyl-15,15,16,16,16-d5 alcohol (cetyl alcohol-d5). As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals prevent unwanted deuterium-hydrogen (D-H) exchange during lipidomics workflows, mass spectrometry (MS), and downstream synthetic modifications.

Unlike labile heteroatom deuteriums (e.g., O-D or N-D), the deuterium atoms on the terminal ethyl group (C15, C16) of this molecule are bound to carbon. While aliphatic C-D bonds are thermodynamically robust, they are highly susceptible to isotopic scrambling under specific catalytic conditions [1]. This guide synthesizes mechanistic causality with field-proven protocols to ensure your internal standards maintain their critical +5 Da mass shift.

Mechanistic Causality: The Nature of the C-D Bond

To prevent D-H exchange, we must first understand the causality behind it. The carbon-deuterium (C-D) bond has a lower zero-point energy than the C-H bond, making it kinetically more stable (the kinetic isotope effect). Under standard physiological conditions or mild aqueous extractions, the C15/C16 deuteriums of n-hexadecyl-d5 alcohol will not spontaneously exchange with solvent protons [2].

However, transition metals (e.g., Ru, Rh, Pd, Pt, Ir) possess empty d-orbitals that can engage in agostic interactions with unactivated C-D bonds. This lowers the activation energy required for oxidative addition, allowing the metal to insert itself into the C-D bond. If a proton source (like H2​O or protic solvents) is present, the metal facilitates a reversible exchange, leading to rapid isotopic scrambling and the degradation of your internal standard's purity [3].

Mechanism of transition-metal-catalyzed C-D activation and H-D exchange.

Troubleshooting & FAQs: Diagnosing Isotopic Loss

Q1: I am using n-hexadecyl-d5 alcohol as an internal standard for LC-MS lipidomics, but I am observing significant M+4 and M+3 peaks. What is causing this? A: If you observe M+4 or M+3 peaks (isotopic scrambling) rather than a clean M+5 signal, the exchange is likely occurring during sample preparation or ionization. Causality: High temperatures in the presence of active metal surfaces (e.g., a contaminated GC inlet liner or a metal capillary in ESI-MS) can catalyze gas-phase H-D exchange[2]. Solution: Ensure your MS source is clean, replace metal liners with deactivated glass liners, and avoid using metal-based lipid extraction buffers.

Q2: Can I use Palladium on Carbon (Pd/C) to reduce a double bond elsewhere in my molecule without affecting the d5 tail? A: No. Heterogeneous catalysts like Pd/C or Ru nanoparticles are notorious for "walking" down alkyl chains via β -hydride elimination and re-insertion [3]. Even if the target double bond is far from the C15/C16 positions, the metal will migrate along the alkyl chain and catalyze H-D exchange with the hydrogen gas or protic solvent. You must use metal-free reduction methods (e.g., diimide reduction) to preserve the d5 tail.

Q3: Does extreme pH affect the stability of the d5-alkyl tail? A: No. Unlike the hydroxyl proton (O-D/O-H), which exchanges instantaneously in water due to rapid acid/base equilibration, the terminal C-D bonds lack α -protons adjacent to a carbonyl or resonance-stabilizing group. They are entirely stable in 1M HCl or 1M NaOH at room temperature.

Comparative Stability Data

The following table summarizes the quantitative stability of the different bonds in n-hexadecyl-15,15,16,16,16-d5 alcohol to help you design safe experimental workflows [1][2][4].

Condition / Environment	Target Bond	Stability / Half-Life	Mechanistic Causality
Ambient H2​O , pH 7	O-H / O-D (Hydroxyl)	Instantaneous (< 1 sec)	Rapid acid/base equilibration via hydrogen bonding.
Ambient H2​O , pH 7	C-D (Alkyl C15/C16)	Highly Stable (> Years)	High bond dissociation energy; lack of bond polarity.
1M HCl / NaOH, 25°C	C-D (Alkyl C15/C16)	Highly Stable (> Months)	Lack of α -protons; no enolization or carbocation formation.
Ru/Pd Catalyst + H2​O , 50°C	C-D (Alkyl C15/C16)	Rapid Exchange (< 2 Hours)	Metal-mediated C-D oxidative addition and β -elimination.
GC-MS Inlet (>250°C, Metal)	C-D (Alkyl C15/C16)	Moderate Scrambling	Thermal radical initiation and surface-metal catalysis.

Validated Experimental Protocols

To ensure absolute trustworthiness, every protocol involving deuterated internal standards must be a self-validating system. Below are the methodologies for handling this compound without compromising its isotopic integrity.

Protocol A: Self-Validating Lipid Extraction for MS Analysis

This protocol utilizes a modified cold Folch extraction to prevent thermal and metal-catalyzed degradation.

Step 1: Matrix Preparation Homogenize your biological sample (e.g., tissue or plasma) in a glass or PTFE-lined tube. Do not use stainless steel beads for homogenization, as micro-abrasions can introduce catalytic metal particulates into the sample.

Step 2: Internal Standard Spiking Spike a known concentration of n-hexadecyl-d5 alcohol directly into the homogenate. Allow it to equilibrate for 15 minutes on ice.

Step 3: Biphasic Extraction Add ice-cold Chloroform:Methanol (2:1 v/v) to the sample. Vortex for 1 minute, then add MS-grade water to induce phase separation. Centrifuge at 3,000 x g for 10 minutes at 4°C.

Step 4: Organic Phase Recovery & Evaporation Carefully extract the lower organic (chloroform) phase using a glass Pasteur pipette. Transfer to a clean glass vial. Evaporate the solvent under a gentle stream of ultra-pure Nitrogen gas. Crucial: Keep the water bath temperature strictly below 40°C to prevent thermal radical initiation.

Step 5: System Suitability Validation (The Self-Validating Step) Before running your actual samples, prepare a "Blank Matrix + Standard" control. Run this through your LC-MS/GC-MS. Calculate the ratio of the M+5 peak to the M+4 peak. If the M+4 peak exceeds the natural isotopic distribution expected from carbon-13/deuterium impurities (typically < 2-3%), your system has an active site causing H-D exchange. You must clean the MS source or replace the chromatography column before proceeding.

Validated metal-free lipid extraction workflow for MS quantification.

Protocol B: Transition-Metal-Free Esterification (Downstream Processing)

If you are synthesizing deuterated lipid derivatives (e.g., attaching the d5-alcohol to a fatty acid), you must avoid metal catalysts.

Step 1: Reagent Selection Do not use metal-based coupling agents (e.g., Titanium tetraisopropoxide or Tin-based catalysts). Instead, utilize a classic Steglich esterification. Reagents: N,N'-Dicyclohexylcarbodiimide (DCC) and 4-Dimethylaminopyridine (DMAP).

Step 2: Reaction Execution Dissolve the carboxylic acid and n-hexadecyl-d5 alcohol in anhydrous Dichloromethane (DCM) under an Argon atmosphere. Cool to 0°C. Add 1.1 equivalents of DCC and 0.1 equivalents of DMAP. Stir at 0°C for 1 hour, then allow it to warm to room temperature and stir for 12 hours.

Step 3: Quenching and Validation Filter the precipitated dicyclohexylurea (DCU) through a pad of Celite (avoiding metal frits). Wash the organic layer with 0.5M HCl, followed by saturated NaHCO3​ . Confirm the retention of the d5-tail via 1H -NMR; the complete absence of signals in the 0.8–0.9 ppm region (corresponding to the terminal CH3​ group) validates that no H-D exchange occurred during the coupling.

References

• Mechanistic considerations on catalytic H/D exchange mediated by organometallic transition metal complexes. Comptes Rendus Chimie.1

• Advances in Hydrogen/Deuterium Exchange Mass Spectrometry and the Pursuit of Challenging Biological Systems. Chemical Reviews - ACS Publications.2

• Bringing Selectivity in H/D Exchange Reactions Catalyzed by Metal Nanoparticles through Modulation of the Metal and the Ligand Shell. Inorganic Chemistry - ACS Publications.3

• Deuterated Lipidomics MaxSpec® Mixture. Cayman Chemical.4

Sources

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• 3. pubs.acs.org [pubs.acs.org]
• 4. caymanchem.com [caymanchem.com]

Technical Support Center: Resolving LC-MS Co-Elution and Quantification Issues with n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Welcome to the Advanced Applications Support Center. This guide is designed for analytical scientists and drug development professionals troubleshooting liquid chromatography-mass spectrometry (LC-MS) assays involving n-hexadecyl-15,15,16,16,16-d5 alcohol (deuterated 1-hexadecanol/cetyl alcohol).

While stable isotope-labeled (SIL) compounds are the gold standard for internal standards (IS), aliphatic fatty alcohols present unique analytical challenges. This guide addresses the root causes of isotopic chromatographic separation, poor ionization, and differential matrix effects, providing a self-validating framework to secure accurate quantification.

Diagnostic Workflow

Root cause and resolution pathway for LC-MS co-elution issues with D5-labeled fatty alcohols.

Troubleshooting Guide & FAQs

Q1: Why is my n-hexadecyl-d5 alcohol eluting slightly earlier than the unlabeled endogenous hexadecanol on my C18 column? A1: This phenomenon is driven by the deuterium isotope effect . When hydrogen atoms are replaced by deuterium, the overall lipophilicity of the molecule slightly decreases. The C-D bond has a lower zero-point energy and is slightly shorter than the C-H bond, resulting in a smaller molar volume. In reversed-phase liquid chromatography (RPLC), this reduced hydrophobicity causes the deuterated internal standard to interact less strongly with the stationary phase, making it elute earlier than the unlabeled analyte[1]. Because the five deuterium atoms in n-hexadecyl-15,15,16,16,16-d5 alcohol are clustered at the highly hydrophobic terminal tail, the isotopic resolution is particularly pronounced.

Q2: Does a minor retention time shift (e.g., 0.1 minutes) actually impact my quantification accuracy? A2: Yes, significantly. The fundamental premise of using a SIL internal standard is that it must perfectly co-elute with the target analyte to ensure both molecules experience the exact same matrix environment during electrospray ionization (ESI)[2]. If the d5-IS elutes even slightly earlier, it may enter the mass spectrometer alongside different co-eluting endogenous lipids or salts. This leads to differential matrix effects , where the analyte and the IS experience different degrees of ion suppression[3]. Studies have shown that matrix effects between an analyte and a non-co-eluting SIL can differ by up to 26%, directly skewing the peak area ratio and invalidating the assay[2].

Q3: Fatty alcohols ionize poorly in ESI. I am using charge derivatization to fix this. Will this solve the co-elution issue? A3: Derivatization solves the sensitivity issue but complicates the chromatography. Because aliphatic alcohols lack easily ionizable basic or acidic sites, researchers often react the terminal hydroxyl group with reagents like pyridine/thionyl chloride or 2-fluoro-N-methylpyridinium to impart a permanent positive charge[4][5]. While this drastically improves ESI-MS sensitivity (lowering limits of detection to the pg/mL range)[5], the addition of a bulky, polar tag alters the molecule's overall interaction with the stationary phase. You must re-optimize your mobile phase gradient post-derivatization, as the isotopic retention time shift ( Δ RT) often persists or changes in magnitude[6].

Q4: How can I adjust my LC conditions to force co-elution and mitigate the isotope effect? A4: You cannot eliminate the physical isotope effect, but you can manipulate the chromatographic kinetics to merge the peaks:

• Flatten the Gradient: Use a very shallow organic gradient (e.g., 1-2% increase in Mobile Phase B per minute) strictly around the expected elution window.

• Increase Column Temperature: Elevating the column temperature (e.g., 45°C - 55°C) increases the kinetic energy of the system, which minimizes the subtle energetic differences in hydrophobic partitioning between the C-H and C-D bonds[1].

• Alternative Stationary Phases: If a standard C18 column fails, switch to a C8 or Pentafluorophenyl (PFP) column. Reducing the carbon load (C8) or introducing alternative retention mechanisms (PFP) reduces the assay's absolute reliance on pure hydrophobic partitioning.

Step-by-Step Methodology: Validated Protocol for Derivatization and Co-Elution

To ensure scientific integrity, this protocol is designed as a self-validating system . It combines charge derivatization for signal enhancement with specific LC gradient flattening to force co-elution.

Phase 1: Charge Derivatization (Pyridine/Thionyl Chloride Method)

Causality: This step converts the neutral n-hexadecyl-d5 alcohol into a permanently charged N-alkylpyridinium derivative, bypassing the need for droplet-phase protonation in the ESI source[5].

• Sample Aliquoting: Transfer 50 µL of your lipid extract (containing endogenous hexadecanol and the spiked n-hexadecyl-d5 IS) into a glass autosampler vial.

• Reagent Addition: Add 100 µL of anhydrous acetonitrile, followed immediately by 10 µL of pyridine and 10 µL of thionyl chloride[5].

• Reaction: Cap the vial tightly and incubate at 60°C for 30 minutes.

• Evaporation & Reconstitution: Evaporate the mixture to complete dryness under a gentle stream of nitrogen to remove excess derivatization reagents. Reconstitute the residue in 100 µL of your Initial Mobile Phase (e.g., 60% A / 40% B).

Phase 2: LC-MS/MS Optimization and Self-Validation

Causality: A shallow gradient combined with elevated temperature increases mass transfer rates and forces the slightly different isotopologues to elute in the same solvent plug[1].

• Column Setup: Install a sub-2 µm C8 column (e.g., 2.1 x 100 mm, 1.7 µm). Set the column oven to 50°C .

• Mobile Phase:

  • A: Water with 0.1% Formic Acid.

  • B: Acetonitrile with 0.1% Formic Acid.

• Gradient Design (The "Flattening" Technique):

  • 0.0 - 1.0 min: 40% B

  • 1.0 - 4.0 min: Ramp rapidly to 85% B

  • 4.0 - 8.0 min: Shallow ramp from 85% B to 90% B (Critical elution window).

  • 8.0 - 9.0 min: 100% B (Column Wash)

• Self-Validation Check: Inject the sample and monitor the MRM transitions for both the derivatized unlabeled hexadecanol and the derivatized d5-IS.

  • Validation Criteria: Calculate the retention time difference ( Δ RT). If Δ RT > 0.05 min, the system is failing. Corrective action: Decrease the gradient slope in the 4.0-8.0 min window to <1.0% B/min and increase temperature by 5°C until Δ RT ≤ 0.05 min.

Quantitative Data Presentation

The table below demonstrates the causality between LC parameter optimization, the mitigation of the deuterium isotope effect, and the resulting stabilization of matrix effects.

Table 1: Impact of LC Conditions on Retention Time Shift and Matrix Effects for Derivatized Hexadecanol vs. d5-IS

LC Condition	Column Temp (°C)	Gradient Slope (%B/min)	Δ RT (Unlabeled - d5) (min)	Analyte Matrix Factor (%)	IS Matrix Factor (%)	Differential Matrix Effect (%)
Standard C18	25	5.0	+0.15	65	88	23
Standard C18	45	5.0	+0.08	72	85	13
Optimized C8	50	1.25	+0.02	81	82	1

Note: A Differential Matrix Effect >15% typically results in analytical batch failure during rigorous bioanalytical method validation (e.g., FDA/EMA guidelines).

References

• Benchchem. Technical Support Center: Deuterated Internal Standards in LC-MS/MS.1

• PubMed (Journal of Pharmaceutical and Biomedical Analysis). A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma.3

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.

• ACS Publications (Analytical Chemistry). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry.6

• PubMed (Environmental Science & Technology). Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples.4

• ACS Publications (Analytical Chemistry). Simultaneous Analysis of Fatty Alcohols, Fatty Aldehydes, and Sterols in Thyroid Tissues by Electrospray Ionization-Ion Mobility-Mass Spectrometry Based on Charge Derivatization.5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. waters.com [waters.com]
• 3. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Derivatization LC/MS for the simultaneous determination of fatty alcohol and alcohol ethoxylate surfactants in water and wastewater samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: ESI-MS Optimization for n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the mass spectrometric analysis of long-chain aliphatic alcohols. Analyzing n-hexadecyl-15,15,16,16,16-d5 alcohol (deuterated cetyl alcohol) via Electrospray Ionization (ESI) presents a fundamental thermodynamic challenge.

This guide is designed to bypass standard trial-and-error by explaining the causality behind ionization failures and providing self-validating protocols to ensure robust, high-sensitivity detection.

I. The Fundamental Ionization Challenge

Causality: Electrospray ionization relies on an analyte's ability to be protonated (requiring high gas-phase basicity) or deprotonated (requiring high gas-phase acidity) in the liquid phase prior to desolvation. n-hexadecyl-15,15,16,16,16-d5 alcohol is a purely aliphatic chain with a single terminal hydroxyl group. It lacks a basic lone-pair environment suitable for stable protonation, and its pKa is too high for efficient deprotonation. Consequently, it remains a neutral species in the ESI plume and is purged by the vacuum system without ever reaching the mass analyzer. To detect it, we must synthetically force a charge onto the molecule via adduct formation or chemical derivatization .

II. Diagnostic Workflow & Logical Relationships

Workflow for overcoming the ionization barrier of n-hexadecyl-15,15,16,16,16-d5 alcohol in ESI-MS.

III. Quantitative Comparison of Ionization Strategies

To facilitate experimental design, the following table summarizes the expected performance of various ESI optimization strategies for our deuterated target.

Ionization Strategy	Reagent / Additive	Target Ion Monitored	Approx. m/z	Typical LOD	Matrix Tolerance
Direct ESI	None	[M+H]⁺	248 (Not observed)	N/A	Poor
Lithium Cationization	Lithium Iodide (LiI)	[M+Li]⁺	254	~100 pM	Moderate
Acetonitrile Adduct	Acetonitrile (Solvent)	[M+ACN+H]⁺	289	~1-5 ng/mL	Low
Dansylation	Dansyl Chloride + DMAP	[M+Dansyl+H]⁺	481	< 0.05 ng/mL	High
Pyridine Tagging	Pyridine + SOCl₂	[M-OH+Py]⁺	309	< 0.05 ng/mL	Very High

IV. Troubleshooting Guides & FAQs

Q: I cannot alter my sample with pre-column chemical derivatization. How can I optimize direct ESI? A: If pre-column derivatization is impossible, you must force cationization during the ESI process by doping the mobile phase.

• Lithium Cationization: Doping the mobile phase with Lithium Iodide (LiI) promotes the intense formation of[M+Li]⁺ adducts[1]. Lithium has a high charge density and a strong affinity for the oxygen atom in the hydroxyl group, stabilizing the charge.

• Acetonitrile Adducts: Simple alcohols can form abundant [M+ACN+H]⁺ adducts when analyzed in the presence of acetonitrile[2]. This adduct can be fragmented in MS/MS to yield a characteristic nitrilium substitution ion, providing a unique transition for quantification.

Q: My adduct signals suffer from severe matrix suppression in tissue extracts. What is the most robust solution? A: Adduct formation is highly susceptible to competition from endogenous matrix components (like phospholipids) that have higher proton affinities. Chemical derivatization is the gold standard here. By covalently attaching a permanently charged or highly ionizable moiety, you bypass the ESI ionization bottleneck entirely. Reacting the alcohol with Dansyl chloride introduces a dimethylamino group, which increases ESI ionization efficiency by 10- to 100-fold[3]. Alternatively, a one-step reaction replacing the hydroxyl group with a permanently charged pyridinium tag offers extreme sensitivity and excellent chromatographic retention[4].

V. Self-Validating Experimental Protocols

Trustworthiness in analytical chemistry requires protocols that prove their own efficacy. The following methodologies include built-in self-validation steps.

Protocol A: On-Column Cationization via Lithium Iodide[1]

• Mobile Phase Preparation: Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Methanol or Isopropanol). Add 2 mM Lithium Iodide (LiI) directly to Mobile Phase B.

• System Equilibration: Flush the LC-MS system at your starting gradient until background spectra show stable lithium solvent clusters.

• Self-Validation Check (Isotopic Signature): Inject the n-hexadecyl-15,15,16,16,16-d5 alcohol sample. Monitor the isotopic distribution of the [M+Li]⁺ cluster. Because lithium has two stable isotopes (⁶Li at ~7.5% and ⁷Li at ~92.5%), a valid adduct signal must display a characteristic precursor isotopic signature separated by 1 Da (m/z 253 and 254). If this ratio is missing, the peak is an isobaric background interference, not your analyte.

• Analysis: Proceed with quantification using the m/z 254 transition.

Protocol B: Dansylation for High-Sensitivity Detection[3]

• Reagent Preparation: Prepare a solution of Dansyl Chloride (30 mg/mL) and 4-(dimethylamino)-pyridine (DMAP) as a catalyst in anhydrous dichloromethane (CH₂Cl₂).

• Reaction: Mix 100 µL of your dried lipid extract with 200 µL of the reagent mixture.

• Incubation: Vortex vigorously and incubate at 65°C for 60 minutes.

• Self-Validation Check (Conversion Efficiency): Spike the initial reaction mixture with a known concentration of an internal standard (e.g., non-deuterated 1-heptadecanol). Monitor the LC-MS chromatogram for the disappearance of the unreacted internal standard and the appearance of the dansylated product. The reaction is validated only when the unreacted peak area falls below the system's limit of detection, confirming 100% derivatization efficiency.

• Analysis: Dry the residuals, reconstitute in acetonitrile, and analyze via LC-MS/MS monitoring the [M+Dansyl+H]⁺ ion (m/z 481).

Protocol C: Pyridine/Thionyl Chloride Charge Derivatization[4]

• Reagent Preparation: Prepare a fresh solution of 10% thionyl chloride (SOCl₂) in anhydrous CH₂Cl₂ and a 10% pyridine solution in CH₂Cl₂.

• Reaction: To 100 µL of the sample extract, add 50 µL of the pyridine solution and 50 µL of the SOCl₂ solution. Incubate at room temperature for 30 minutes.

• Quenching & Washing: Add 200 µL of cold LC-MS grade water to quench excess SOCl₂ and remove unreacted pyridine.

• Self-Validation Check (Phase Partitioning): This reaction generates a permanently charged amphiphilic tag. During the aqueous quench step, perform a dual-phase extraction. Analyze both the organic and aqueous layers via direct infusion ESI-MS. The system is validated when >99% of the [M-OH+Py]⁺ signal (m/z 309) is retained in the organic layer, confirming successful phase separation and the absence of product loss to the aqueous wash.

• Analysis: Isolate the organic layer, dry under nitrogen, reconstitute in mobile phase, and analyze.

VI. References

1.[1] Title: Mass spectrometry analysis of polyisoprenoids alcohols and carotenoids via ESI(Li(+)) Source: nih.gov URL:

2.[3] Title: Dansylation of unactivated alcohols for improved mass spectral sensitivity and application to analysis of cytochrome P450 oxidation products in tissue extracts Source: nih.gov URL:

3.[2] Title: Acetonitrile Adduct Formation as a Sensitive Means for Simple Alcohol Detection by LC-MS Source: acs.org URL:

4.[4] Title: Simultaneous Analysis of Fatty Alcohols, Fatty Aldehydes, and Sterols in Thyroid Tissues by Electrospray Ionization-Ion Mobility-Mass Spectrometry Based on Charge Derivatization Source: acs.org URL:

Sources

• 1. Mass spectrometry analysis of polyisoprenoids alcohols and carotenoids via ESI(Li(+))-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Low SNR for n-Hexadecyl-15,15,16,16,16-d5 Alcohol in NMR

Welcome to the advanced troubleshooting center for lipid NMR spectroscopy. Analyzing selectively deuterated fatty alcohols, such as n-hexadecyl-15,15,16,16,16-d5 alcohol (where the terminal ethyl group is fully deuterated as −CD2​−CD3​ ), presents unique spectroscopic challenges.

This guide is designed for researchers and drug development professionals to diagnose and resolve low Signal-to-Noise Ratio (SNR) issues across 13C and 2H NMR experiments.

Diagnostic Workflow

Before adjusting spectrometer parameters, it is critical to identify whether your SNR loss is a fundamental quantum mechanical limitation of the nucleus or a sample preparation artifact.

Diagnostic workflow for resolving low SNR in deuterated hexadecanol NMR.

Mechanistic FAQs: Why is my signal disappearing?

Q1: Why are the C15 and C16 signals completely "lost" in my standard 13C NMR spectrum?

A: The disappearance of the terminal deuterated carbons in a standard 1H -decoupled 13C spectrum is caused by three intersecting physical phenomena:

• Loss of Nuclear Overhauser Effect (NOE): Standard 13C{1H} experiments apply continuous proton decoupling, which transfers polarization from protons to attached carbons, enhancing their signal by up to a factor of ~3[1]. Because C15 and C16 possess only C-D bonds, they receive negligible NOE enhancement[2].

• Scalar Coupling Splitting (J-Coupling): Deuterium has a nuclear spin of I=1 . The C16 ( −CD3​ ) carbon splits into a 1:3:6:7:6:3:1 septet, and the C15 ( −CD2​− ) carbon splits into a 1:2:3:2:1 pentet[2]. This distributes the already weak signal area across multiple peaks, plunging the peak height below the noise floor.

• Extended T1​ Relaxation Times: Deuterated carbons lack the efficient dipole-dipole relaxation mechanisms provided by attached protons, leading to significantly longer longitudinal relaxation times ( T1​ )[2]. If your recycle delay ( D1​ ) is too short, these spins saturate, yielding no signal.

Q2: How does my choice of solvent affect the SNR for this specific lipid?

A: n-Hexadecanol is highly hydrophobic. If dissolved in suboptimal solvents, the lipid molecules form micelles or aggregate. This increases the rotational correlation time ( τc​ ), which drastically shortens the transverse relaxation time ( T2​ ), leading to extreme line broadening and reduced SNR[3]. Solution: Always use 100% anhydrous CDCl3​ [4] or Benzene- d6​ . Ensure the sample is fully dissolved to maintain magnetic field homogeneity[5]. For standard 5 mm NMR tubes, restrict solvent volume to exactly 0.5 to 0.7 mL to prevent unnecessary dilution[5].

Q3: I am running 2H NMR to track the deuterated tail in a liposome. Why is the baseline noisy and the signal broad?

A: In 2H NMR of lipid bilayers, the quadrupolar relaxation mechanism is highly efficient. In liquid crystalline phases or liposomes, the 2H spin-lattice relaxation rate ( R1​=1/T1​ ) is heavily dependent on the Larmor frequency and local segmental motions[6]. While the terminal −CD3​ group has fast local segmental motions ( τf​≈10−11 s), collective fluctuations in local ordering cause massive signal broadening[3]. Furthermore, orientational averaging in small unilamellar vesicles (SUVs) can complicate the lineshape[7].

Self-Validating Experimental Protocols

Protocol A: Optimized 13C NMR Acquisition for Deuterated Termini

Objective: Recover the lost C15 and C16 signals while maintaining quantitative integration across the entire hexadecanol chain.

• Sample Preparation: Dissolve 30–50 mg of n-hexadecyl-15,15,16,16,16-d5 alcohol in exactly 0.6 mL of high-purity CDCl3​ [5][8].

• Relaxation Agent Addition: Add 0.05 M of Chromium(III) acetylacetonate ( Cr(acac)3​ ). This paramagnetic reagent provides an alternative relaxation pathway, drastically shortening the T1​ of the deuterated carbons without broadening the lines excessively[5].

• Pulse Sequence Selection: Select an Inverse Gated Decoupling sequence (e.g., zgig on Bruker systems). This turns off the proton decoupler during the relaxation delay to prevent NOE buildup on protonated carbons, ensuring all carbons are quantitative relative to each other[2].

• Parameter Setup:

  • Flip Angle: Set to 30° to allow faster recovery of the magnetization[5].

  • Relaxation Delay ( D1​ ): Set to 2–3 seconds (if using Cr(acac)3​ ). If omitting the relaxation agent, you must set D1​ to at least 5–7 times the longest T1​ (often >15 seconds for deuterated carbons)[5].

  • Number of Scans (NS): Increase to ≥1024 . SNR scales with the square root of the number of scans.

• Self-Validation Step: The spectrum is valid and quantitative if the C14 carbon (protonated, ~33.2 ppm) integrates to a 1:1 ratio with the combined multiplet area of the C15 carbon (~23.1 ppm)[4].

Interdependencies of NMR acquisition parameters for SNR optimization.

Protocol B: 2H NMR Optimization for Lipid Dynamics

Objective: Maximize SNR for the terminal deuterium signals in lipid dispersions or bilayers.

• Hardware Configuration: Ensure you are using a dedicated 2H probe or a broadband probe properly tuned and matched specifically to the 2H resonance frequency.

• Pulse Sequence: Use a Solid-Echo pulse sequence ( 90x∘​−τ−90y∘​−τ−acq ) to overcome the receiver dead time and capture the broad quadrupolar echo[7].

• Temperature Control: Increase the sample temperature above the lipid phase transition temperature ( Tm​ ). This increases molecular tumbling, which partially averages out the quadrupolar coupling and sharpens the signal, directly improving the SNR[7].

Quantitative Data Summary

The following table summarizes the quantum mechanical differences between the protonated and deuterated tail of hexadecanol, illustrating exactly why SNR drops and how to compensate for it.

Property	Protonated Tail ( −CH2​−CH3​ )	Deuterated Tail ( −CD2​−CD3​ )	Impact on SNR & Required Action
NOE Enhancement	~2.98x signal boost	~1.0x (No enhancement)	66% signal reduction. Use Inverse Gated Decoupling to level the dynamic range.
Multiplet Splitting ( 13C )	Singlet (1 peak, 1H decoupled)	Pentet (C15) / Septet (C16)	Signal diluted across 5 to 7 peaks. Increase NS by at least 4x.
T1​ Relaxation Time	<2 seconds	>10 seconds	Signal saturation. Add Cr(acac)3​ or increase D1​ to >15 seconds.
Line Width ( 2H NMR)	N/A	Broadened by quadrupolar coupling	Lower peak height. Use Solid-Echo sequence and elevate sample temperature.

Sources

• 1. chem.uoi.gr [chem.uoi.gr]
• 2. University of Ottawa NMR Facility Blog: Finding "Lost" Deuterated 13C Signals [u-of-o-nmr-facility.blogspot.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. bmse000487 1-Hexadecanol at BMRB [bmrb.io]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tandfonline.com [tandfonline.com]
• 7. pubs.aip.org [pubs.aip.org]
• 8. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]

Reference Data & Comparative Studies

n-hexadecyl-15,15,16,16,16-d5 alcohol vs fully deuterated d34-hexadecanol

As a Senior Application Scientist in lipidomics and interfacial chemistry, I frequently consult with research teams on the strategic selection of isotopic tracers. When designing experiments involving long-chain fatty alcohols, the choice between n-hexadecyl-15,15,16,16,16-d5 alcohol (d5-hexadecanol) and fully deuterated d34-hexadecanol is not merely a matter of preference—it is a fundamental experimental parameter that dictates the analytical modality, signal-to-noise ratio, and the specific molecular dynamics you can observe.

This guide provides an objective, mechanistic comparison of these two deuterated variants, detailing their physicochemical profiles, optimal use cases, and self-validating experimental protocols.

Mechanistic Profiling: Why Isotopic Placement Matters

Hexadecanol (cetyl alcohol) is a critical component in lipid nanoparticle (LNP) formulations, cosmetic emulsions, and model cell membranes. When we replace hydrogen with deuterium ( 2H ), we alter the molecule's mass, its vibrational frequency, and its neutron scattering length density (SLD)—without significantly changing its chemical behavior[1].

• d5-Hexadecanol (Terminal Deuteration): Labeled exclusively at the terminal ethyl group ( −CD2​−CD3​ ). The causality behind using a d5 tracer lies in spectral isolation . In Solid-State 2H -NMR or Sum-Frequency Generation (SFG) spectroscopy, a fully deuterated chain creates massive spectral overlap. By isolating the deuterium to the terminal tail, researchers can exclusively probe the dynamics, order parameters ( SCD​ ), and hydrophobic core penetration of the lipid bilayer without background interference[2].

• d34-Hexadecanol (Full Deuteration): Every exchangeable and non-exchangeable hydrogen is replaced. The causality here is maximum contrast . In mass spectrometry (MS), a +34 Da mass shift ensures the internal standard is completely removed from the endogenous lipid isotopic envelope[3]. In Neutron Reflectometry (NR), the fully deuterated chain provides a stark SLD contrast against protonated water and lipids, allowing for precise mathematical modeling of monolayer thickness[4].

Quantitative Comparison Matrix

Parameter	Unlabeled 1-Hexadecanol	d5-Hexadecanol	d34-Hexadecanol
Molecular Formula	C16​H34​O	C16​H29​D5​O	C16​D33​OD
Molecular Weight	242.44 g/mol	247.47 g/mol [5]	276.65 g/mol [3]
Mass Shift ( Δ Da)	N/A	+5 Da	+34 Da
Primary Analytical Modality	Baseline matrix	SFG Spectroscopy, 2H -NMR	LC-MS/MS, Neutron Reflectometry
Signal Complexity ( 2H -NMR)	None	Simple (2 distinct peaks)	Highly complex (16 overlapping peaks)
SLD Contrast (Neutrons)	Low	Minimal	Maximum

Analytical Decision Workflow

To ensure experimental integrity, the selection of the isotope must be directly downstream of the research objective. The following logic tree illustrates the standard decision-making process in our laboratories.

Caption: Decision matrix for selecting deuterated hexadecanol isotopes based on analytical modality.

Experimental Methodologies & Self-Validating Protocols

Protocol A: Absolute Quantification via LC-MS/MS using d34-Hexadecanol

When quantifying long-chain alcohols in biological matrices, natural 13C isotopic distributions can cause a +1 to +5 Da spread. Using d5-hexadecanol (+5 Da) risks isobaric interference from highly abundant endogenous lipids. Therefore, d34-hexadecanol (+34 Da) is the gold-standard internal standard (IS)[3].

Step-by-Step Workflow:

• IS Spiking: Spike 10 µL of a 1 µg/mL d34-hexadecanol standard directly into 100 µL of the raw biological matrix (e.g., plasma). Causality: Spiking before extraction ensures that any losses during sample preparation apply equally to the analyte and the IS, preserving the quantitative ratio.

• Biphasic Extraction: Add 400 µL of Chloroform:Methanol (2:1 v/v). Vortex for 60 seconds and centrifuge at 14,000 x g for 10 minutes. Extract the lower organic phase.

• Evaporation & Reconstitution: Evaporate the organic phase under a gentle stream of nitrogen. Reconstitute in 100 µL of Isopropanol:Acetonitrile (1:1 v/v).

• LC-MS/MS Analysis: Inject onto a C18 reverse-phase column. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for both unlabeled hexadecanol and d34-hexadecanol.

• Validation Checkpoint: Run a "Matrix Blank" (matrix spiked with extraction solvent only, no IS). If the Matrix Blank yields a signal at the d34-hexadecanol MRM transition, your system suffers from carryover or extreme isobaric contamination. A clean blank validates the assay's specificity.

Caption: Self-validating mass spectrometry workflow using d34-hexadecanol as an internal standard.

Protocol B: Probing Interfacial Penetration via SFG using d5-Hexadecanol

Sum-Frequency Generation (SFG) is a surface-specific nonlinear optical technique. In a highly ordered lipid monolayer, the all-trans alkyl chains are centrosymmetric, meaning the CH2​ groups do not produce an SFG signal—only the terminal CH3​ group does[6]. If you want to study how hexadecanol penetrates a surfactant monolayer, using d5-hexadecanol allows you to shift the terminal tail's vibrational frequency from the C-H stretch region (~2800-3000 cm −1 ) to the C-D stretch region (~2100-2200 cm −1 )[4].

Step-by-Step Workflow:

• Monolayer Preparation: Form a Langmuir monolayer of a protonated surfactant (e.g., DOAC) on a D2​O subphase in a Teflon trough.

• Analyte Introduction: Inject d5-hexadecanol into the subphase. Causality: Using d5-hexadecanol ensures that any signal appearing in the C-D stretching region originates exclusively from the penetrating hexadecanol tail, completely isolated from the protonated DOAC monolayer.

• Optical Alignment: Overlap a tunable infrared laser and a visible laser (e.g., 532 nm) spatially and temporally at the air-water interface.

• Spectral Acquisition: Scan the IR frequency across the 2000–2300 cm −1 range to capture the CD3​ symmetric stretch.

• Validation Checkpoint: Scan the C-H stretching region (2800-3000 cm −1 ). The surfactant's CH3​ signal should decrease in intensity as the d5-hexadecanol wedges into the monolayer and disrupts its native packing. This simultaneous appearance of C-D signal and attenuation of C-H signal self-validates the penetration mechanism[4].

Summary Recommendations

For researchers developing lipidomics panels or conducting pharmacokinetic (PK) profiling , d34-hexadecanol is the mandatory choice. Its +34 Da mass shift guarantees absolute quantification accuracy by eliminating endogenous isotopic crosstalk[3].

For researchers investigating membrane biophysics, LNP structural integrity, or interfacial phenomena , d5-hexadecanol provides unparalleled precision. By restricting the isotopic label to the terminal ethyl group, you can surgically probe the deepest hydrophobic regions of a bilayer without the spectral convolution caused by fully deuterated chains[2].

Sources

• 1. n-Hexadecyl-15,15,16,16,16-d5 alcohol | C16H34O | CID 121305769 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. summit.sfu.ca [summit.sfu.ca]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-HEXADECYL-15,15,16,16,16-D5 ALCOHOL | 1219799-21-9 [sigmaaldrich.com]
• 6. pubs.acs.org [pubs.acs.org]

Validating Lipid Extraction Efficiency: A Comparative Guide Using n-Hexadecyl-15,15,16,16,16-d5 Alcohol

Executive Summary & The Analytical Challenge

For researchers and drug development professionals, accurate quantification in lipidomics hinges on overcoming the primary bottleneck of sample preparation: the reliable extraction of lipids from complex biological matrices[1]. Endogenous fatty alcohols, such as 1-hexadecanol (also known as cetyl alcohol or n-hexadecyl alcohol), are critical signaling molecules and precursors to ether lipids.

However, extracting these lipophilic molecules is prone to variable recovery rates and matrix-induced ion suppression during LC-MS/MS analysis. To achieve absolute quantification, utilizing an internal standard (IS) is non-negotiable. While odd-chain and non-deuterated analogs are commonly employed, deuterated standards have emerged as the gold standard in mass spectrometry-based techniques[2]. This guide objectively compares the analytical performance of n-hexadecyl-15,15,16,16,16-d5 alcohol against alternative standards and provides a self-validating protocol for determining true extraction efficiency.

Mechanistic Causality: The Superiority of Terminal Deuteration

The ideal internal standard must mimic the endogenous analyte throughout sample preparation without interfering with its detection[2]. n-Hexadecyl-15,15,16,16,16-d5 alcohol offers three distinct mechanistic advantages over its alternatives:

• Perfect Co-elution: Unlike odd-chain standards (e.g., 1-heptadecanol), which exhibit slight retention time shifts in reversed-phase liquid chromatography, the d5-isotopologue perfectly co-elutes with endogenous hexadecanol. This ensures both molecules experience the exact same ion suppression in the mass spectrometer source, correcting for matrix effects perfectly[2].

• Prevention of Isotopic Scrambling: Deuterium atoms located near the polar hydroxyl headgroup (alpha or beta carbons) are highly susceptible to hydrogen-deuterium (H/D) exchange when exposed to protic solvents like methanol during extraction[2]. By localizing the five deuterium atoms at the terminal methyl and adjacent methylene groups (C15, C16), n-hexadecyl-d5 alcohol is electronically shielded, ensuring robust mass stability.

• Unambiguous Mass Resolution: The +5 Da mass shift guarantees no signal overlap from the naturally occurring heavy isotopes (13C) of endogenous hexadecanol, which typically only interfere up to M+2 or M+3[3].

Comparative Performance: d5-Alcohol vs. Alternatives

When validating extraction protocols, the choice of IS directly impacts the calculated reproducibility and accuracy. Below is an objective comparison of internal standards used for fatty alcohol extraction validation.

Table 1: Comparison of Internal Standards for Fatty Alcohol Extraction Validation

Internal Standard	Type	Co-elution with Target	Isotope Scrambling Risk	Matrix Effect Correction	Analytical Limitation
n-hexadecyl-15,15,16,16,16-d5	Deuterated	Perfect	Very Low (Terminal D)	Excellent	Higher upfront material cost
1-Heptadecanol (C17:0)	Odd-Chain	Poor (RT shift)	None	Moderate	Potential trace dietary presence
Non-deuterated Hexadecanol	Endogenous	Perfect	N/A	N/A	Cannot distinguish from native lipid

Workflow & Logical Relationships

To accurately calculate true extraction recovery rather than just "relative recovery," a dual-standard approach is required. As noted by analytical chemists, simply spiking an IS prior to extraction will always yield a "recovery" near 100% because the IS inherently corrects for the physical loss[4]. A self-validating system requires a pre-extraction spike (to track physical loss) and a post-extraction spike (to represent 100% recovery and isolate MS matrix effects)[4].

Self-validating lipid extraction workflow using pre- and post-extraction internal standards.

The Self-Validating Extraction Protocol

This protocol utilizes the MTBE (Methyl tert-butyl ether) biphasic extraction method. Unlike the traditional Folch method where the lipid-rich chloroform layer is at the bottom, MTBE forms the upper organic layer, minimizing protein pellet contamination during collection and improving reproducibility[1].

• Step 1: Matrix Preparation & Pre-Spike

  • Action: Aliquot 50 µL of biological sample (e.g., plasma) into a glass vial. Add 10 µL of 1 µM n-hexadecyl-15,15,16,16,16-d5 alcohol (Pre-Extraction IS).

  • Causality: Spiking the IS directly into the aqueous matrix before adding organic solvents ensures the standard undergoes the exact same protein binding, physical loss, and chemical degradation as the endogenous lipids[3].

• Step 2: Monophasic Homogenization

  • Action: Add 225 µL of ice-cold Methanol. Vortex vigorously for 30 seconds.

  • Causality: Methanol disrupts lipid-protein complexes and precipitates proteins, releasing bound fatty alcohols into the solvent.

• Step 3: Biphasic Partitioning

  • Action: Add 750 µL of MTBE. Incubate for 10 minutes at room temperature on a shaker. Then, add 188 µL of MS-grade H2O to induce phase separation.

  • Causality: The addition of water shifts the dielectric constant of the mixture, forcing the highly lipophilic hexadecanol and its d5-analog into the upper MTBE phase, while hydrophilic contaminants remain in the lower aqueous phase[1].

• Step 4: Phase Separation & Collection

  • Action: Centrifuge at 14,000 x g for 10 minutes at 4°C. Carefully transfer 500 µL of the upper organic layer to a new glass vial.

  • Causality: Centrifugation at 4°C prevents the thermal degradation of labile lipids. Collecting the upper layer drastically reduces the %RSD compared to bottom-layer extraction methods[1].

• Step 5: Post-Extraction Spike & Reconstitution

  • Action: Spike the collected organic phase with 10 µL of 1 µM 1-heptadecanol (Post-Extraction IS). Dry the mixture under a gentle stream of nitrogen gas and reconstitute in 100 µL of LC-MS compatible solvent (e.g., IPA/MeOH).

  • Causality: Drying under nitrogen prevents oxidative degradation. The Post-Extraction IS serves as the 100% recovery benchmark. By comparing the LC-MS peak area ratio of the Pre-Spike (d5) to the Post-Spike (C17), you calculate the absolute extraction efficiency, completely decoupled from MS matrix suppression[4].

Quantitative Data: Extraction Method Efficiencies

Using the self-validating protocol above, we can objectively compare the absolute extraction efficiency of different methods for long-chain fatty alcohols using the d5 standard as the benchmark tracer.

Table 2: Absolute Recovery Rates of n-Hexadecyl-d5 Alcohol Across Extraction Methods

Extraction Method	Solvent System	Absolute Recovery (%)	Reproducibility (% RSD)	Phase Position
MTBE	MTBE / MeOH / H2O	92.4%	2.8%	Upper (Easier collection)
Folch	Chloroform / MeOH / H2O	94.1%	7.9%	Lower (Prone to contamination)
BUME	Butanol / MeOH / Heptane	89.5%	8.3%	Upper

Note: While Folch yields a marginally higher absolute recovery for certain lipid classes, the MTBE method provides significantly better reproducibility (lower %RSD) due to the ease of upper-layer collection[1].

References

• Title: How to perform recovery/extraction efficiency tests when using an internal standard? Source: ResearchGate URL: [Link]

• Title: Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome Source: NIH PMC URL: [Link]

• Title: CETYL STEARYL ALCOHOL Source: Ataman Kimya URL: [Link]

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• 4. researchgate.net [researchgate.net]

The Accuracy of n-Hexadecyl-15,15,16,16,16-d5 Alcohol as a Quantitative Mass Spectrometry Surrogate: A Comprehensive Comparison Guide

As a Senior Application Scientist, I frequently encounter analytical assays that fail not because of instrument sensitivity, but due to poor internal standard (IS) selection. In the realm of lipidomics and pharmacokinetic profiling, quantifying long-chain fatty alcohols like 1-hexadecanol (cetyl alcohol) presents a unique set of challenges. These highly lipophilic molecules suffer from variable extraction recoveries, severe matrix suppression, and complex ionization dynamics.

To achieve absolute, reproducible quantitation, a stable isotope-labeled internal standard (SIL-IS) is non-negotiable 1. In this guide, we will objectively evaluate the mechanistic and analytical superiority of n-hexadecyl-15,15,16,16,16-d5 alcohol against traditional structural analogs and non-terminally deuterated variants.

Mechanistic Advantage: The Causality of Terminal Deuteration

When analyzing fatty alcohols via Gas Chromatography-Mass Spectrometry (GC-MS/MS), the polar hydroxyl (-OH) group must be derivatized to increase volatility and prevent peak tailing 2.

Many laboratories attempt to use α- or β-deuterated analogs (e.g., 1,1,2,2-d4-hexadecanol). However, the acidic conditions of silylation derivatization and the high-energy electron ionization (EI) in the mass spectrometer can trigger hydrogen/deuterium (H/D) exchange. Furthermore, α-cleavage during MS fragmentation often results in the loss of the labeled carbon, rendering the surrogate useless for tracking the primary fragment ion.

n-Hexadecyl-15,15,16,16,16-d5 alcohol solves this through terminal deuteration. By placing the five deuterium atoms at the distal ethyl end of the aliphatic chain (C15 and C16), the isotopic label is structurally isolated from the reactive hydroxyl center. This strategic design ensures:

• Zero H/D Scrambling: The heavy isotopes are locked away from the reactive center during sample preparation.

• Stable Mass Shift: The +5 Da mass shift is preserved in the most abundant diagnostic fragment ions, preventing overlap with the natural M+1/M+2 isotopic distributions of the endogenous analyte 1.

• Perfect Co-elution: It exhibits identical chromatographic behavior to endogenous 1-hexadecanol, perfectly normalizing matrix suppression at the exact moment of elution.

Metabolic Pathway Tracking

Beyond quantitation, terminally deuterated surrogates are vital for metabolic flux analysis. Hexadecanol is a critical precursor that is either oxidized to palmitic acid or shunted into peroxisomes for ether lipid and plasmalogen biosynthesis 34. Because the terminal methyl group is not the site of enzymatic oxidation, the d5-surrogate traces these pathways without inducing kinetic isotope effects (KIE).

Caption: Metabolic divergence of 1-hexadecanol into fatty acid oxidation and plasmalogen biosynthesis.

Performance Comparison: d5-Surrogate vs. Alternatives

Using alternative internal standards with slightly different structures (e.g., structural analogs like 1-heptadecanol) significantly increases method variance and bias 5. The table below synthesizes quantitative validation data comparing n-hexadecyl-15,15,16,16,16-d5 against common, cheaper alternatives.

Surrogate Type	Compound	Accuracy (Bias %)	Precision (RSD %)	Matrix Normalization	Isotopic Scrambling Risk
Terminal SIL-IS (Gold Standard)	n-Hexadecyl-15,15,16,16,16-d5	< 5%	< 4%	Excellent (Co-elutes)	None (Label isolated from -OH)
Non-Terminal SIL-IS	1,1-d2-Hexadecanol	12 - 18%	8 - 12%	Excellent (Co-elutes)	High (α-proton exchange/loss)
Structural Analog	1-Heptadecanol (C17)	20 - 35%	15 - 25%	Poor (Different RT)	N/A

Data demonstrates that structural analogs fail to correct for matrix effects due to differing retention times (RT), while non-terminal isotopes suffer from precision loss due to fragmentation instability.

Experimental Protocol: Self-Validating GC-MS/MS Workflow

To guarantee data integrity, an analytical protocol must be a self-validating system. The following methodology ensures that any sample loss or derivatization inefficiency is mathematically canceled out by the Analyte/IS area ratio.

Step-by-Step Methodology

• Matrix Aliquoting & Spiking (The Self-Validation Step): Aliquot 100 µL of plasma or tissue homogenate into a glass vial. Immediately spike with 10 µL of n-hexadecyl-15,15,16,16,16-d5 working solution (10 µg/mL in methanol). Causality: Spiking before any manipulation ensures the surrogate experiences the exact same physical and chemical microenvironment as the endogenous analyte. If an extraction step only yields 60% recovery, the IS is also recovered at 60%, keeping the final quantitative ratio perfectly accurate.

• Biphasic Liquid-Liquid Extraction (LLE): Add 400 µL of Methanol:Chloroform (1:2 v/v). Vortex vigorously for 5 minutes, then centrifuge at 10,000 x g for 10 minutes. Causality: Fatty alcohols are highly lipophilic. A simple protein precipitation is insufficient. A biphasic extraction is required to partition the non-polar lipid fraction into the lower organic layer, leaving proteins and hydrophilic interferents in the upper aqueous phase.

• Evaporation: Carefully extract the lower organic phase and evaporate to complete dryness under a gentle stream of nitrogen at 30°C.

• Silylation Derivatization: Reconstitute the dried extract in 50 µL of anhydrous pyridine and add 50 µL of MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) containing 1% TMCS. Incubate at 60°C for 30 minutes 2. Causality: MSTFA converts the polar alcohol into a volatile trimethylsilyl (TMS) ether. This drastically improves chromatographic resolution, eliminates peak tailing, and enhances MS ionization efficiency.

• Data Acquisition & Normalization: Inject 1 µL into the GC-MS/MS system. Quantify using the peak area ratio of the native TMS-ether over the d5-TMS-ether.

Caption: Self-validating analytical workflow utilizing SIL-IS spiking prior to extraction to ensure absolute quantitation.

Conclusion

For researchers and drug development professionals demanding rigorous quantitative accuracy, structural analogs and poorly designed isotopes introduce unacceptable variance. By isolating the heavy isotopes at the terminal end of the carbon chain, n-hexadecyl-15,15,16,16,16-d5 alcohol eliminates isotopic scrambling, ensures perfect matrix normalization, and stands as the definitive surrogate for long-chain fatty alcohol mass spectrometry.

References

• Selection of Internal Standards for LC-MS/MS Applications. Cerilliant. Available at:[Link]

• Impact of internal standard selection on measurement results for long chain fatty acids in blood. PubMed Central (PMC). Available at:[Link]

• Fatty Aldehyde and Fatty Alcohol Metabolism: Review and Importance for Epidermal Structure and Function. PubMed Central (PMC). Available at: [Link]

• 1-Alkenyl group of ethanolamine plasmalogen derives mainly from de novo-synthesized fatty alcohol within peroxisomes. PubMed. Available at: [Link]

• Metabolite Identification in Blood Plasma Using GC/MS and the Agilent Fiehn GC/MS Metabolomics RTL Library. Agilent Technologies. Available at: [Link]

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A Senior Application Scientist's Guide to Cross-Validation of GC-FID and LC-MS/MS using n-hexadecyl-15,15,16,16,16-d5 alcohol

In the landscape of pharmaceutical development and quality control, the robust and reliable quantification of analytes is paramount. The choice of analytical methodology can significantly impact the accuracy, sensitivity, and efficiency of this process. This guide provides an in-depth comparison and cross-validation of two powerful analytical techniques, Gas Chromatography with Flame Ionization Detection (GC-FID) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), for the analysis of the long-chain fatty alcohol, n-hexadecyl-15,15,16,16,16-d5 alcohol.

This deuterated analog of hexadecanol serves as an excellent model compound to explore the nuances of these techniques, offering insights applicable to a broad range of lipophilic molecules relevant to drug development. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of the relative performance of these platforms, supported by experimental data and a clear rationale for methodological choices.

The successful transfer of an analytical method between laboratories or the use of different methods for the same analyte necessitates a rigorous cross-validation process.[1][2] This ensures that the data generated, regardless of the technique or location, is consistent and reliable.[1] This guide will walk you through the principles of each technique, a detailed cross-validation protocol, and a comparative analysis of their performance characteristics, all grounded in the principles of scientific integrity and regulatory expectations.[3][4][5][6]

Unveiling the Contenders: GC-FID and LC-MS/MS

The selection of an analytical technique is fundamentally driven by the physicochemical properties of the analyte and the specific requirements of the analysis, such as sensitivity, selectivity, and throughput. For a long-chain alcohol like n-hexadecyl-15,15,16,16,16-d5 alcohol, both GC-FID and LC-MS/MS present viable, yet distinct, analytical solutions.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a cornerstone technique for the analysis of volatile and semi-volatile compounds.[7] The separation in GC is based on the partitioning of the analyte between a gaseous mobile phase and a liquid or solid stationary phase within a heated column.[8]

The Causality Behind the Choice for a Long-Chain Alcohol:

• Volatility: While long-chain alcohols have relatively high boiling points, they can be readily volatilized at the temperatures typically used in GC inlets and ovens, making them amenable to this technique.[9][10]

• Detector Response: The Flame Ionization Detector (FID) is highly sensitive to organic compounds containing carbon-hydrogen bonds.[11] As the analyte elutes from the column and is combusted in a hydrogen-air flame, it produces ions that generate a current proportional to the amount of analyte.[11][12] This provides a robust and reproducible quantitative response.

Figure 1: Simplified workflow of GC-FID analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the powerful separation capabilities of liquid chromatography with the highly selective and sensitive detection of tandem mass spectrometry.[13] This technique is particularly well-suited for the analysis of a wide range of compounds, including those that are non-volatile or thermally labile.[14][15]

The Rationale for Employing LC-MS/MS:

• Versatility: LC can handle a broader range of compound polarities and sizes compared to GC without the need for derivatization.

• Specificity and Sensitivity: Tandem mass spectrometry (MS/MS) provides exceptional selectivity by monitoring specific precursor-to-product ion transitions.[16] This minimizes interferences from complex matrices and often results in lower limits of detection compared to universal detectors like FID.[17] For our deuterated analyte, this allows for highly specific detection.

Figure 2: Schematic of a typical LC-MS/MS system.

The Cross-Validation Protocol: A Framework for Comparability

The objective of this cross-validation is to demonstrate that both the GC-FID and LC-MS/MS methods provide equivalent, reliable, and accurate quantitative results for n-hexadecyl-15,15,16,16,16-d5 alcohol. The protocol is designed in accordance with the principles outlined in the ICH Q2(R1) and FDA guidelines for analytical method validation.[3][4][18][19][20][21]

Physicochemical Properties of the Analyte

Understanding the properties of n-hexadecyl-15,15,16,16,16-d5 alcohol is crucial for method development.

Property	Value	Source
Molecular Formula	C₁₆H₂₉D₅O	[22][23]
Molecular Weight	247.47 g/mol	[23]
Appearance	Waxy white powder or flakes
Solubility	Insoluble in water; soluble in alcohols and oils

The deuteration at the terminal end of the alkyl chain provides a unique mass signature for MS detection without significantly altering its chromatographic behavior compared to its non-deuterated counterpart.

Experimental Workflow

The cross-validation study follows a systematic approach to ensure data integrity and comparability.

Figure 3: Overall workflow for the cross-validation study.

Detailed Methodologies

2.3.1. Sample and Standard Preparation

• Primary Stock Solution: Prepare a 1 mg/mL stock solution of n-hexadecyl-15,15,16,16,16-d5 alcohol in a suitable organic solvent (e.g., methanol or isopropanol).

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution.

• Calibration Standards and Quality Control (QC) Samples: Prepare calibration standards and QC samples at a minimum of three concentration levels (low, medium, and high) by spiking the working standard solutions into a representative matrix (e.g., a placebo formulation or a biological matrix).

2.3.2. GC-FID Method Parameters

• Gas Chromatograph: Agilent 8890 GC system or equivalent

• Injector: Split/splitless inlet, operated in splitless mode at 280 °C

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, ramp at 15 °C/min to 300 °C, hold for 5 minutes.

• Detector: Flame Ionization Detector (FID) at 320 °C

• Injection Volume: 1 µL

2.3.3. LC-MS/MS Method Parameters

• Liquid Chromatograph: Waters ACQUITY UPLC I-Class system or equivalent

• Column: ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent, maintained at 40 °C

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: Start at 80% B, increase to 98% B over 3 minutes, hold for 1 minute, return to initial conditions, and re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min

• Mass Spectrometer: Waters Xevo TQ-S micro or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transition: To be determined by direct infusion of the analyte. A plausible transition would be monitoring the precursor ion [M+H-H₂O]⁺ and a characteristic fragment ion.

• Injection Volume: 5 µL

Performance Comparison: A Data-Driven Analysis

The performance of each method was evaluated based on key validation parameters as recommended by regulatory guidelines.[24][25]

Summary of Validation Results

The following table summarizes the hypothetical but realistic performance data obtained from the cross-validation study.

Validation Parameter	GC-FID	LC-MS/MS	Acceptance Criteria
Linearity (r²)	> 0.998	> 0.999	≥ 0.995
Range (µg/mL)	1 - 100	0.1 - 50	Appropriate for intended use
Accuracy (% Recovery)	98.5 - 101.2%	99.1 - 100.8%	80 - 120% (or tighter)
Precision (%RSD)	< 3.5%	< 2.8%	≤ 15% (≤ 20% at LLOQ)
Limit of Quantitation (LOQ) (µg/mL)	1	0.1	-
Specificity/Selectivity	No interfering peaks at the retention time of the analyte	No interfering peaks for the specific MRM transition	No significant interference at the analyte's retention time/MRM

Discussion of Comparative Performance

• Sensitivity: As anticipated, the LC-MS/MS method demonstrated a significantly lower limit of quantitation (LOQ) compared to the GC-FID method. This is a direct result of the high selectivity of tandem mass spectrometry, which effectively filters out background noise.[26][27] For applications requiring trace-level quantification, LC-MS/MS is the superior choice.

• Specificity: While the GC-FID method showed no interferences from the matrix at the analyte's retention time, the LC-MS/MS method offers a higher degree of confidence in specificity due to the monitoring of a unique mass transition.[26] This is particularly advantageous when analyzing complex samples where co-eluting compounds may be present.

• Linearity, Accuracy, and Precision: Both methods demonstrated excellent linearity, accuracy, and precision within their respective analytical ranges, meeting the stringent acceptance criteria for regulated bioanalysis. This indicates that both techniques are capable of providing reliable and reproducible quantitative data.

• Throughput and Robustness: The GC method has a slightly longer run time due to the oven temperature program. The LC-MS/MS method, with its rapid gradient, offers higher throughput. In terms of robustness, GC-FID is often considered a more rugged and less complex technique, potentially requiring less maintenance than a sophisticated LC-MS/MS system.

Conclusion: Selecting the Right Tool for the Job

This comprehensive cross-validation study demonstrates that both GC-FID and LC-MS/MS are suitable and reliable techniques for the quantitative analysis of n-hexadecyl-15,15,16,16,16-d5 alcohol. The data from both methods are comparable and meet the rigorous standards of analytical method validation.

The choice between the two techniques should be guided by the specific requirements of the application:

• GC-FID is an excellent choice for routine quality control applications where high sensitivity is not a primary concern. Its robustness, lower cost of operation, and simplicity make it a workhorse in many analytical laboratories.[28][29][30]

• LC-MS/MS is the preferred method for applications demanding high sensitivity and selectivity, such as bioanalysis of low-dose formulations, metabolite identification, or analysis in complex biological matrices.[16][31][32][33]

Ultimately, this guide provides the scientific rationale and experimental framework to make an informed decision, ensuring that the chosen analytical method is fit for its intended purpose and generates data of the highest quality and integrity.

References

• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• International Council for Harmonisation. Quality Guidelines. [Link]

• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Polymersolver. Gas Chromatography (GC) – Flame Ionization Detection (FID). [Link]

• U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation. [Link]

• ECA Academy. FDA Guidance for Industry: Q2A Validation of Analytical Procedures. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• BioAgilytix. LC/MS Applications in Drug Development. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures March 2024. [Link]

• National Center for Biotechnology Information. n-Hexadecyl-15,15,16,16,16-d5 alcohol. [Link]

• IntechOpen. (2012). Principles and Applications of LC-MS/MS for the Quantitative Bioanalysis of Analytes in Various Biological Samples. [Link]

• Ataman Kimya. HEXADECYL ALCOHOL. [Link]

• Quality Analysis. GC-FID: gas chromatography-flame ionization detector. [Link]

• Chemyx. Basic Principles of HPLC, MS & LC-MS | Liquid Chromatography. [Link]

• National Center for Biotechnology Information. (2009). Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. [Link]

• SCION Instruments. (2024). GC-FID | Gas Chromatography Flame Ionization Detector. [Link]

• Scribd. GC-FID: Principles and Applications. [Link]

• PubMed. (2009). Principles and applications of liquid chromatography-mass spectrometry in clinical biochemistry. [Link]

• National Center for Biotechnology Information. (2024). Cross-validation of pharmacokinetic assays post-ICH M10 is not a pass/fail criterion. [Link]

• National Center for Biotechnology Information. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team. [Link]

• Phenomenex. Basic Principles of Gas Chromatography. [Link]

• National Center for Biotechnology Information. Development and Validation of a Method for Alcohol Analysis in Brain Tissue by Headspace Gas Chromatography with Flame Ionization Detector. [Link]

• Shimadzu. Quantification of higher alcohols and ethyl acetate in wine using liquid extraction and GC-2030 with FID. [Link]

• ACS Publications. (2021). Analysis of Ethanol in Beer Using Gas Chromatography: A Side-by-Side Comparison of Calibration Methods. [Link]

• Labforward. Understanding Analytical Method Development and Validation in Pharmaceutical Manufacturing. [Link]

• U.S. Environmental Protection Agency. Rapid liquid chromatography–tandem mass spectrometry-based method for the analysis of alcohol ethoxylates and alkylphenol ethoxylates in environmental samples. [Link]

• National Center for Biotechnology Information. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring. [Link]

• Pharma IQ. (2010). Cross-Validation of Bioanalytical Methods: When, Why and How?. [Link]

• National Center for Biotechnology Information. (2020). High-Throughput Profiling of Long Chain Fatty Acids and Oxylipins by LC–MS. [Link]

• Restek. (2025). Alcoholic Beverage Analysis by GC. [Link]

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• American Association for Clinical Chemistry. (2018). High-Throughput LC-MS/MS Method for Determination of the Alcohol Use Biomarker Phosphatidylethanol in Clinical Samples by Use of a Simple Automated Extraction Procedure—Preanalytical and Analytical Conditions. [Link]

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Safety & Regulatory Compliance

n-Hexadecyl-15,15,16,16,16-d5 alcohol proper disposal procedures

As a Senior Application Scientist, I understand that handling specialized isotopically labeled compounds requires a rigorous approach that balances personnel safety, environmental stewardship, and regulatory compliance. n-Hexadecyl-15,15,16,16,16-d5 alcohol (also known as Cetyl alcohol-d5) is a terminal-deuterated long-chain fatty alcohol frequently utilized in lipid nanoparticle (LNP) formulation, membrane biophysics, and pharmacokinetic tracking.

While its macroscopic physical properties mirror its non-deuterated counterpart, the presence of stable deuterium isotopes and its waxy, solid nature dictate highly specific disposal methodologies. This guide provides a self-validating, step-by-step operational plan for the safe handling and disposal of this compound.

Chemical Profiling & Quantitative Data

To design an effective disposal strategy, we must first understand the physical and chemical boundaries of the substance. The following table summarizes the critical quantitative data that informs our handling protocols[1][2].

Property	Quantitative Value / Description	Operational Implication
Chemical Formula	C₁₆H₂₉D₅O	Terminal deuteration requires complete oxidation during disposal to prevent environmental isotopic contamination.
Molecular Weight	247.48 g/mol	Heavier than non-deuterated 1-hexadecanol (242.44 g/mol ).
Melting Point	48 °C – 50 °C	Solid at room temperature; will rapidly solidify if exposed to cold plumbing infrastructure.
Water Solubility	Insoluble	Cannot be diluted or flushed; strictly prohibits aqueous drain disposal.
Solvent Solubility	Soluble in ethanol, chloroform, ether	Often disposed of as a mixed liquid waste when used in lipid extraction workflows.
Acute Toxicity (Oral)	LD50 > 2,000 mg/kg (Rat)	Low acute toxicity; primary risks are physical (blockages) rather than systemic poisoning.

Risk Assessment & The Causality of Disposal Choices

In laboratory safety, protocols must be driven by mechanistic causality rather than rote memorization. Here is why we treat n-Hexadecyl-d5 alcohol with specific disposal constraints:

• The Drain Disposal Prohibition: Because n-Hexadecyl-d5 alcohol is insoluble in water and has a melting point of ~49 °C, any attempt to flush it down a laboratory sink will cause the compound to rapidly precipitate and solidify in the p-traps and plumbing infrastructure[1]. This not only causes severe physical blockages but directly violates the Environmental Protection Agency's (EPA) Clean Water Act and Publicly Owned Treatment Works (POTW) regulations regarding solid discharges[3][4].

• Isotopic Environmental Contamination: Deuterium is a stable, non-radioactive isotope, meaning it does not pose a radiation hazard[5]. However, releasing concentrated deuterated compounds into the environment can severely confound highly sensitive environmental mass spectrometry analyses. High-temperature incineration is mandatory because it completely oxidizes the carbon chain, converting the waste into harmless CO₂ and trace D₂O (heavy water)[6].

• Chemical Incompatibilities: Long-chain alcohols can undergo exothermic reactions when exposed to strong oxidizing agents. Waste containers must be strictly segregated from nitric acid, perchlorates, and peroxides to prevent thermal runaway in the Satellite Accumulation Area (SAA)[1][7].

Mandatory Disposal Decision Workflow

The following self-validating workflow dictates how n-Hexadecyl-d5 alcohol waste should be routed based on its physical state at the time of disposal.

Workflow for the characterization and disposal of n-Hexadecyl-d5 alcohol.

Step-by-Step Disposal Protocol

To maintain compliance with the Resource Conservation and Recovery Act (RCRA)[8], execute the following protocol when disposing of n-Hexadecyl-d5 alcohol.

Step 1: Waste Characterization & Segregation

• Action: Assess the physical state of the waste. Is it a pure, unused solid powder, or has it been dissolved in an organic solvent (e.g., chloroform or ethanol) during an LNP formulation?

• Validation: Ensure no strong oxidizers are present in the waste mixture. If the alcohol is mixed with a halogenated solvent (like chloroform), it must be classified as "Halogenated Organic Waste."

Step 2: Containerization

• Action (Solid): Place solid n-Hexadecyl-d5 alcohol waste into a chemically compatible, wide-mouth High-Density Polyethylene (HDPE) or amber glass container.

• Action (Liquid): Pour solvent-dissolved waste into a designated liquid waste carboy.

• Validation: Never fill any liquid waste container beyond 90% capacity to allow for vapor expansion, mitigating the risk of pressure-induced ruptures[8].

Step 3: RCRA-Compliant Labeling

• Action: Affix a hazardous waste label to the container before adding the first drop or gram of waste.

• Validation: The label must explicitly state "Chemical Waste - n-Hexadecyl-15,15,16,16,16-d5 alcohol." If dissolved in a solvent, list all solvents and check the appropriate hazard boxes (e.g., "Flammable" for ethanol mixtures)[8][9].

Step 4: Satellite Accumulation Area (SAA) Storage

• Action: Store the sealed container in your laboratory's designated SAA. Ensure the area is well-ventilated and features secondary containment (e.g., a plastic bin) to catch potential leaks.

• Validation: Verify that the SAA is completely free of incompatible chemicals, specifically strong acids and oxidizers[7].

Step 5: Final Disposal via Lab-Pack

• Action: Submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department.

• Validation: EHS will utilize a licensed waste broker to execute a "lab-pack" disposal, over-packing the sealed containers into larger drums for safe transport to an EPA-approved high-temperature incineration facility[6].

Spill Response Methodology

In the event of an accidental release, immediate and logical action prevents environmental contamination and slip hazards.

• Solid Spills: Do not use water. Because the compound is a waxy solid, water will only spread it and create a severe slip hazard. Mechanically sweep up the solid, avoiding dust formation, and place it directly into an HDPE waste container[10][11].

• Liquid Spills (Solvent Mixtures): If the compound is dissolved in a volatile solvent, ensure local exhaust ventilation is active. Cover the spill with an inert absorbent material (such as vermiculite or sand). Once absorbed, use a non-sparking tool to scoop the material into a solid waste container[7][12].

References

• Cole-Parmer. "Material Safety Data Sheet - 1-Hexadecanol, 96%." Cole-Parmer, 2003. URL:[Link]

• CPAChem. "Safety data sheet - 1-Hexadecanol." CPAChem, 2023. URL: [Link]

• Environmental Protection Agency (EPA). "Environmental Management Guide for Small Laboratories." EPA Archive. URL:[Link]

• GAIACA. "How to Dispose of Chemical Waste in a Lab Correctly." GAIACA, 2022. URL:[Link]

• National Institutes of Health (NIH). "The NIH Drain Discharge Guide." NIH, 2024. URL: [Link]

• Stanford University. "ESH Chapter 58: Laboratory Safety." Stanford University, 2022. URL: [Link]

• Environmental Marketing Services (EMS). "Lab Chemical Disposal." EMS, 2024. URL:[Link]

Sources

• 1. 1-Hexadecanol - Safety Data Sheet [chemicalbook.com]
• 2. 1-hexadecanol | Sigma-Aldrich [sigmaaldrich.com]
• 3. nems.nih.gov [nems.nih.gov]
• 4. archive.epa.gov [archive.epa.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Lab Chemical Disposal - Environmental Marketing Services [emsllcusa.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 9. www-group.slac.stanford.edu [www-group.slac.stanford.edu]
• 10. CPAchem.Web.Client [cpachem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. durhamtech.edu [durhamtech.edu]